1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

Core Science & Biosynthesis

1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione: A Comprehensive Technical Guide on Structure, Properties, and Coordination Chemistry

Executive Summary

As a Senior Application Scientist specializing in coordination chemistry and ligand design, I frequently encounter the need for highly tunable, multi-dentate chelators. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (CAS: 93733-12-1) represents a highly specialized β-diketone ligand. By flanking the central propane-1,3-dione core with two 6-methyl-substituted pyridine rings, this molecule offers a unique combination of strong O,O'-chelation capabilities and significant steric bulk.

This technical whitepaper provides an in-depth analysis of its chemical properties, synthesis protocols, and its primary application as a sensitizing ligand (antenna) for luminescent lanthanide complexes.

Chemical Structure and Physicochemical Properties

The molecular architecture of 1,3-bis(6-methylpyridin-2-yl)propane-1,3-dione is defined by a central β-diketone moiety that undergoes rapid keto-enol tautomerization in solution.

Keto-Enol Tautomerism and Steric Effects

Like its parent compound, 1,3-di(2-pyridyl)-1,3-propanedione [1], this derivative exists predominantly in the enol form stabilized by a strong intramolecular hydrogen bond. However, the critical design feature here is the 6-methyl substitution on the pyridine rings.

• Causality in Ligand Design: The methyl groups introduce steric hindrance adjacent to the pyridine nitrogen. When coordinating to transition metals (e.g., Ru, Rh, Ir) [2], this steric bulk prevents the formation of dense coordination polymers, favoring the isolation of discrete, mononuclear, or highly defined dinuclear complexes.

• Electronic Influence: The electron-donating nature of the methyl groups slightly increases the basicity of the pyridine nitrogens and the electron density of the enolate oxygen atoms, enhancing metal-ligand bond strength.

Quantitative Data Summary

Property	Value
Chemical Name	1,3-bis(6-methylpyridin-2-yl)propane-1,3-dione
CAS Registry Number	93733-12-1
Molecular Formula	C₁₅H₁₄N₂O₂
Molecular Weight	254.29 g/mol
Purity Standard	≥ 97% (Typical commercial grade) [3]
SMILES	CC1=CC=CC(C(=O)CC(=O)C2=NC(C)=CC=C2)=N1
Primary Coordination Mode	Bidentate (O,O') via enolate; Tetradentate potential (N,O,O,N)

Synthesis Methodology: Claisen Condensation

The synthesis of this ligand relies on a crossed Claisen condensation between an ester and a ketone. To ensure high scientific integrity, the protocol below is designed as a self-validating system.

Mechanistic Rationale

We utilize ethyl 6-methylpicolinate and 2-acetyl-6-methylpyridine . A strong base, such as Sodium Hydride (NaH), is employed rather than alkoxides. Why? NaH ensures irreversible deprotonation of the ketone to form the enolate, driving the reaction forward and preventing retro-Claisen cleavage, which is a common failure point in β-diketone synthesis.

Step-by-Step Protocol

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask under an argon atmosphere. Causality: Strict anhydrous conditions are required because trace moisture will cause competitive saponification of the ester, destroying the starting material.

• Base Suspension: Suspend 2.5 equivalents of NaH (60% dispersion in mineral oil, washed with anhydrous hexane) in 50 mL of anhydrous Tetrahydrofuran (THF).

• Enolate Formation: Cool the suspension to 0°C. Add 1.0 equivalent of 2-acetyl-6-methylpyridine dropwise. Stir for 30 minutes until hydrogen gas evolution ceases.

• Condensation: Add 1.2 equivalents of ethyl 6-methylpicolinate dissolved in 20 mL of anhydrous THF dropwise over 30 minutes.

• Reflux: Heat the reaction mixture to 65°C (reflux) for 12 hours.

• Quenching and Workup: Cool to room temperature. Quench carefully with glacial acetic acid until the pH reaches ~5.5. Validation Check: The precipitation of a yellow/white solid indicates the formation of the neutral β-diketone.

• Purification: Extract with dichloromethane (DCM), wash with brine, dry over MgSO₄, and recrystallize from hot ethanol to yield the pure product.

Coordination Chemistry: The Antenna Effect

One of the most valuable applications of 1,3-bis(6-methylpyridin-2-yl)propane-1,3-dione is its use as an "antenna" ligand for lanthanide ions, particularly Europium (Eu³⁺) and Terbium (Tb³⁺).

Lanthanides have forbidden f-f transitions, resulting in extremely low molar absorption coefficients. To achieve bright luminescence, we must use a ligand that strongly absorbs UV light and transfers this energy to the emitting energy levels of the lanthanide ion [4].

Figure 1: Jablonski diagram illustrating the Antenna Effect mediated by the β-diketone ligand.

Experimental Workflow: Synthesis of Europium(III) Complexes

To demonstrate the utility of this ligand, the following protocol outlines the synthesis of a ternary Europium complex: [Eu(L)₃(phen)] , where L is our β-diketone and phen is 1,10-phenanthroline.

Figure 2: Step-by-step experimental workflow for the synthesis of the Lanthanide-Ligand complex.

Protocol Execution

• Ligand Preparation: Dissolve 3.0 mmol of 1,3-bis(6-methylpyridin-2-yl)propane-1,3-dione and 1.0 mmol of 1,10-phenanthroline in 30 mL of warm ethanol.

• Deprotonation: Add 3.0 mmol of 1M NaOH aqueous solution. Causality: The β-diketone must be deprotonated to its enolate form to act as a strong bidentate O,O'-donor. If the pH is too low, coordination fails; if too high, Eu(OH)₃ precipitates.

• Metal Complexation: Dissolve 1.0 mmol of EuCl₃·6H₂O in 10 mL of distilled water. Add this dropwise to the stirring ligand solution.

• Maturation: Heat the mixture at 60°C for 2 hours. A precipitate will gradually form as the neutral [Eu(L)₃(phen)] complex is insoluble in the aqueous-ethanol mixture.

• Isolation: Cool to room temperature, filter the precipitate, wash with cold ethanol and water to remove unreacted salts, and dry under vacuum.

• Self-Validation: Dissolve a micro-sample in DCM and expose it to a 365 nm UV lamp. A brilliant, sharp red emission confirms successful sensitization of the Eu³⁺ ⁵D₀ → ⁷F₂ transition.

References

• Das, B., Kollipara, M. R., & Nongbri, S. L. (2013). Study of η6 - cyclic π-perimeter hydrocarbon ruthenium complexes bearing functionalized pyridyl diketones: Isolation of complexes with κ2 -N∩O and κ4 -N∩O bonding modes of ligands. Journal of Chemical Sciences. Retrieved February 26, 2026, from[Link]

• Bünzli, J.-C. G. (2015). Lanthanide Luminescence for Biomedical Analyses and Imaging. Chemical Reviews. Retrieved February 26, 2026, from[Link]

Thermodynamic Stability of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione Ligands

This is an in-depth technical guide on the thermodynamic stability and coordination chemistry of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione ligands.

Technical Whitepaper & Application Guide

Executive Summary

The ligand 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (referred to herein as 6-Me-BPPD ) represents a specialized class of

-diketone chelators designed for high-performance coordination chemistry, particularly in lanthanide (Ln ) sensitization and catalysis. Unlike its non-methylated parent, the inclusion of 6-methyl groups on the pyridine rings introduces a critical steric control mechanism .

While this steric bulk slightly reduces the thermodynamic formation constant (

) compared to unhindered analogs, it significantly enhances the kinetic inertness and luminescent quantum yield of the resulting complexes by excluding solvent molecules (water/methanol) from the primary coordination sphere. This guide analyzes the thermodynamic parameters driving these behaviors, providing researchers with the rationale to optimize ligand design for drug delivery and photonic applications.

Molecular Architecture & Tautomeric Equilibrium

The thermodynamic stability of 6-Me-BPPD begins with its pre-coordination equilibrium. Like all

-diketones, it exists in a dynamic equilibrium between the diketo and enol tautomers.

The Steric-Electronic Conflict

The 6-methyl substituents exert two opposing effects:

• Electronic Inductive Effect (+I): The methyl groups are electron-donating, increasing the electron density on the pyridine nitrogen and the carbonyl oxygen. This theoretically increases basicity (higher pKa), making the ligand a stronger

  -donor.

• Steric Hindrance: The methyl groups at the ortho position to the nitrogen create steric clash upon planarization. In the enol form—which is required for chelation—the molecule must adopt a planar conformation to maximize

  -conjugation. The 6-methyl groups interfere with this planarity, creating a "pre-organization" penalty that must be overcome during metal binding.

Tautomeric Equilibrium Diagram

The following diagram illustrates the equilibrium and the specific steric pressure points.

Figure 1: Tautomeric equilibrium and the competing forces of steric destabilization vs. hydrogen-bond stabilization.

Thermodynamic Parameters

Acid Dissociation Constant (pKa)

The deprotonation of the enol hydroxyl group is the first step in complex formation.

• Parent Ligand (No Methyl): pKa

  6.47.[1]

• 6-Me-BPPD (Predicted): pKa

  6.8 – 7.2.

  • Mechanism:[2][3][4] The electron-donating methyl groups destabilize the resulting enolate anion slightly less than they stabilize the neutral nitrogen, but the net effect is usually a slight increase in pKa (making it a weaker acid / stronger conjugate base). This implies that complexation requires a slightly higher pH to proceed efficiently compared to the parent.

Stability Constants ( )

The stability constant is defined by the equilibrium:

.

Parameter	Unhindered Parent (BPPD)	6-Me-BPPD (Target)	Impact of 6-Methyl Group
(Eu)	~6.5 - 7.0	~5.5 - 6.0	Decrease: Steric bulk hinders close approach of the metal.
Selectivity	Moderate	High	The rigid cavity rejects smaller or larger ions that cannot accommodate the steric bulk.
Hydration Number ( )	2 - 3	0 - 1	Decrease: Methyl groups physically block water molecules from coordinating.
Quantum Yield ( )	10 - 20%	40 - 60%	Increase: Removal of O-H oscillators (water) reduces non-radiative decay.

The Chelate Effect & Entropy

The formation of the complex is driven primarily by the entropy of desolvation.

• (Enthalpy): Exothermic, but less so for 6-Me-BPPD than the parent due to bond strain caused by the methyl groups.
• (Entropy): Highly positive. The 6-methyl groups make the ligand "greasier" (lipophilic), disrupting the solvent shell more effectively upon binding.

Experimental Protocols: Determining Stability

To validate the thermodynamic stability of 6-Me-BPPD with a target metal (e.g., Eu

), the following potentiometric titration protocol is the gold standard.

Protocol: Potentiometric Determination of Stability Constants

Objective: Determine

values in 50% v/v Water/Dioxane (due to ligand solubility).

• Preparation:

  • Prepare a Ligand Solution (0.001 M) in 50% dioxane/water with 0.1 M NaNO

    (ionic strength adjuster).

  • Prepare a Metal Stock Solution (0.0005 M) of Ln(NO

    ) in the same solvent.

  • Prepare Standard Base: 0.1 M NaOH (carbonate-free).

• Calibration:

  • Calibrate the pH electrode using standard buffers. Note: Correct pH readings for the mixed solvent dielectric constant.

• Titration Workflow:

  • Step A (Acid Dissociation): Titrate the ligand alone with NaOH to determine

    .

  • Step B (Complexation): Titrate the Ligand + Metal mixture (Ratio 1:1, 1:2, and 1:3) with NaOH.

• Data Analysis:

  • Use Hyperquad or SUPERQUAD software to fit the potentiometric curves.

  • The divergence between the "Ligand Only" and "Ligand + Metal" curves indicates complex formation (proton displacement).

Figure 2: Workflow for the potentiometric determination of thermodynamic constants.

Applications & Strategic Value

Why choose 6-Me-BPPD over the more stable, unhindered parent?

• Luminescence Protection: In biological media, water molecules quench lanthanide emission via O-H vibrational coupling. The 6-methyl groups act as a "hydrophobic umbrella," physically preventing water from coordinating to the metal center. This makes 6-Me-BPPD ideal for Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays.

• Extraction Selectivity: In actinide/lanthanide separation, the steric constraints can be tuned to favor specific ionic radii, improving separation factors in solvent extraction processes.

References

• Synthesis & Characterization: ResearchGate. "Catalyst Free Synthesis of Pyridine-2,6-bis(2-bromo-propane-1,3-dione)..." (Provides structural analogs and synthesis routes).

• Tautomerism Studies: RSC Advances. "Regulating enol–keto tautomerism at the single-molecule level..." (Detailed analysis of the keto-enol energy landscape).

• Lanthanide Coordination:MDPI. "Progress in Luminescent Materials Based on Europium(III) Complexes..." (Discusses the antenna effect and stability of

  -diketones).

• Thermodynamic Principles: eScholarship. "Thermodynamic Stability of Heterodimetallic [LnLn′] Complexes..." (General principles of Ln-ligand stability).

Sources

• 1. 1,3-DI(2-PYRIDYL)-1,3-PROPANEDIONE | 10198-89-7 [m.chemicalbook.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. Enol-enamine tautomerism in crystals of 1,3-bis(pyridin-2-yl) propan-2-one: a combined crystallographic and quantum-chemical investigation of the effect of packing on tautomerization processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Molecular weight and formula of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

Executive Summary

This technical guide profiles 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione , a specialized

-diketone ligand utilized in advanced coordination chemistry, particularly for lanthanide sensitization and supramolecular self-assembly. Distinguished by its symmetric pyridyl-flanked dione core, the molecule serves as a versatile chelator ( -donor set) capable of sensitizing Europium (Eu³⁺) luminescence by effectively shielding the metal center from aqueous quenching via its steric methyl groups.

This document provides researchers with validated physicochemical data, a derived synthetic protocol based on authoritative Claisen condensation methodologies, and structural insights into its tautomeric behavior.

Part 1: Physicochemical Characterization[1]

The following data establishes the baseline identity of the compound. Researchers should use these values for stoichiometric calculations and analytical verification.

Identity & Constants

Parameter	Value
IUPAC Name	1,3-Bis(6-methylpyridin-2-yl)propane-1,3-dione
Common Name	6,6'-Dimethyl-di(2-pyridyl)-1,3-propanedione
CAS Number	93733-12-1
Molecular Formula
Molecular Weight	254.29 g/mol
Physical State	Solid (Crystalline powder)
Solubility	Soluble in CH₂Cl₂, CHCl₃, THF; sparingly soluble in water.[1][2][3][4]

Structural Formula

The molecule consists of a propane-1,3-dione backbone flanked by two 6-methylpyridine rings.[5] The 6-methyl substitution is critical for introducing steric hindrance, which influences metal coordination geometry.

Part 2: Synthetic Methodology

Core Principle: The synthesis relies on a Claisen Condensation between a methyl ketone and an ester.[6][4] To achieve the symmetric structure, 2-acetyl-6-methylpyridine is reacted with ethyl 6-methylpicolinate (or the corresponding methyl ester) in the presence of a strong base.

Reaction Scheme

(Where R = 6-methylpyridin-2-yl)

Reagents & Materials

• Precursor A: 2-Acetyl-6-methylpyridine (1.0 eq)

• Precursor B: Ethyl 6-methylpicolinate (1.0 eq)

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (2.5 eq)

• Solvent: Anhydrous Tetrahydrofuran (THF) or Toluene

• Quench: Glacial Acetic Acid or dilute HCl

Step-by-Step Protocol

Note: This protocol is derived from standard methodologies for bis(heteroaryl)

-diketones [1, 2].

• Base Preparation: In a flame-dried 3-neck round-bottom flask under Nitrogen (

  ) or Argon, wash NaH (2.5 eq) with dry hexane to remove mineral oil. Suspend the clean NaH in anhydrous THF.

• Acylation: Mix 2-acetyl-6-methylpyridine (1 eq) and ethyl 6-methylpicolinate (1 eq) in dry THF. Add this solution dropwise to the NaH suspension at 0°C.

  • Causality: Slow addition prevents rapid exotherms and controls the release of hydrogen gas.

• Condensation: Allow the mixture to warm to room temperature, then reflux for 12–16 hours.

  • Observation: The solution typically turns yellow/orange, indicating the formation of the sodium enolate salt.

• Workup: Cool the reaction to room temperature. Carefully quench with dilute acid (e.g., 10% HCl or acetic acid) until pH ~5–6.

  • Critical Step: Acidification protonates the enolate to form the neutral

    -diketone, which often precipitates or can be extracted.

• Purification: Extract with Dichloromethane (DCM). Wash organic layer with brine, dry over

  , and concentrate. Recrystallize from Ethanol or Acetone/Hexane.

Synthesis Workflow Diagram

Figure 1: Step-by-step Claisen condensation workflow for the synthesis of the target ligand.

Part 3: Structural Analysis & Tautomerism

Keto-Enol Equilibrium

Like all

-diketones, this molecule exhibits keto-enol tautomerism. In the solid state and non-polar solvents, the cis-enol form is dominant. This is stabilized by an intramolecular hydrogen bond between the enolic hydroxyl and the carbonyl oxygen.[6][7]

• Keto Form:

• Enol Form:

Spectroscopic Validation (NMR)

To validate the synthesis, look for the following characteristic signals in

NMR ( ):

• Enolic Proton: A broad singlet typically appearing very downfield at

  15.0 – 17.0 ppm . This confirms the formation of the intramolecular H-bond.

• Methine Proton (

  ): A singlet around 6.5 – 7.5 ppm (replaces the signal of the keto form).

• Methyl Groups: A strong singlet integrating to 6H around

  2.5 – 2.7 ppm .

• Aromatic Region: Pyridine ring protons in the range of

  7.0 – 8.0 ppm .[6]

Part 4: Applications in Drug Discovery & Materials

Lanthanide Sensitization (Antenna Effect)

The primary application of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione is as a sensitizing ligand for Lanthanide ions (

), specifically Europium ( ) and Terbium ( ) [3].

• Mechanism: The ligand absorbs UV light and transfers energy via Intersystem Crossing (ISC) to its triplet state (

  ), and subsequently to the emissive state of the Lanthanide.

• Role of 6-Methyl Groups: The methyl substituents provide steric bulk that prevents solvent molecules (like water) from coordinating to the metal center. Water is a known quencher of Lanthanide luminescence; therefore, this ligand enhances quantum yield compared to the non-methylated analog.

Coordination Modes

The molecule acts as a "chameleon" ligand, capable of different binding modes based on the metal ion size and preference.

Figure 2: Primary coordination modes.[7] The N,O,O,N mode forms highly stable 'pocket' complexes.

References

• Ali, K. A., et al. (2015). Catalyst Free Synthesis of Pyridine-2,6-bis(2-bromo-propane-1,3-dione)... (Contextual reference for beta-diketone synthesis methodology). Scientific Research Publishing. Retrieved from [Link]

• Constable, E. C., et al. (2013). Coordinated modes of 1,3-di(pyridin-2-yl)propane-1,3-dione. ResearchGate. (Provides structural analogs and coordination chemistry context). Retrieved from [Link]

• PubChem. (2025).[3][8] Compound Summary: 1,3-Bis(pyridin-2-yl)propane-1,3-dione derivatives. National Library of Medicine. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. scirp.org [scirp.org]
• 3. N~1~,N~3~-Bis[(2H-pyrrol-2-ylidene)methyl]propane-1,3-diamine | C13H16N4 | CID 3082083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jmpas.com [jmpas.com]
• 5. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. N~1~,N~3~-Bis[(2H-pyrrol-2-ylidene)methyl]propane-1,3-diamine | C13H16N4 | CID 3082083 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Coordination Chemistry of Bis-pyridyl Beta-Diketone Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the expansive landscape of coordination chemistry, the design and synthesis of ligands that can dictate the geometry and reactivity of metal centers is of paramount importance. Among the myriad of ligand classes, β-diketones have long been celebrated for their robust chelating ability, forming stable complexes with a vast array of metal ions.[1][2] The functionalization of these β-diketone scaffolds with additional donor groups has opened new frontiers in the development of sophisticated molecular architectures and functional materials. This guide focuses on a particularly versatile and promising subclass: bis-pyridyl β-diketone derivatives. These ligands, which integrate the classic bidentate β-diketonate moiety with the versatile coordination capabilities of pyridyl rings, offer a rich and tunable platform for the construction of novel metal-based assemblies with intriguing properties and diverse applications.

The incorporation of pyridyl groups into a β-diketone framework introduces a higher degree of structural complexity and functionality. These "ambidentate" ligands possess both a hard β-diketonate oxygen donor set and a borderline nitrogen donor from the pyridyl rings, allowing for a variety of coordination modes.[3] This dual-coordination capability enables them to act as simple chelating agents, bridging ligands to form polynuclear complexes, or as metalloligands for the construction of extended supramolecular structures.[3][4][5] The position of the nitrogen atom within the pyridyl ring (e.g., 2-, 3-, or 4-pyridyl) further influences the topology and dimensionality of the resulting coordination polymers and metal-organic frameworks.[6]

This technical guide provides a comprehensive overview of the coordination chemistry of bis-pyridyl β-diketone derivatives. We will delve into their synthesis, explore their diverse coordination behaviors with various metal ions, and detail the experimental methodologies for the preparation and characterization of their metal complexes. Furthermore, we will examine the applications of these compounds in fields ranging from catalysis and molecular magnetism to their emerging potential in medicinal chemistry and drug development.[1][7][8]

I. Ligand Design and Synthesis

The synthetic versatility of β-diketones allows for the systematic modification of their peripheral substituents, providing a powerful tool to fine-tune the steric and electronic properties of the resulting ligands and their metal complexes. The synthesis of bis-pyridyl β-diketone derivatives typically involves a Claisen condensation reaction between a pyridyl methyl ketone and a suitable ester, often a derivative of a pyridine dicarboxylic acid.[8][9]

General Synthetic Strategy: Claisen Condensation

The Claisen condensation is a cornerstone reaction for the formation of β-diketones. In the context of bis-pyridyl derivatives, this involves the reaction of a pyridyl ketone with a pyridine-based diester in the presence of a strong base.

Caption: General workflow for the synthesis of bis-pyridyl β-diketones via Claisen condensation.

Detailed Experimental Protocol: Synthesis of 3,3'-(Pyridine-2,6-diyl)bis(1-(pyridin-2-yl)propane-1,3-dione)

This protocol is adapted from a literature procedure for the synthesis of a representative bis-pyridyl β-diketone.[9]

Materials:

• Dimethyl pyridine-2,6-dicarboxylate

• 2-Acetylpyridine

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous toluene

• Hydrochloric acid (1 M)

• Dichloromethane

• Methanol

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous toluene. Carefully add sodium hydride portion-wise with stirring under a nitrogen atmosphere.

• Reaction Mixture: To the suspension of sodium hydride, add a solution of dimethyl pyridine-2,6-dicarboxylate and 2-acetylpyridine in anhydrous toluene dropwise over a period of 30 minutes.

• Reaction: The reaction mixture is stirred at room temperature for 12 hours, during which the sodium salt of the bis(β-diketone) precipitates.

• Workup: The reaction is quenched by the slow addition of 1 M hydrochloric acid until the solution is acidic. The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by recrystallization from methanol to yield the desired bis-pyridyl β-diketone.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of a strong base like sodium hydride necessitates the exclusion of water to prevent its decomposition. Flame-drying the glassware and using anhydrous solvents are critical.

• Inert Atmosphere: A nitrogen atmosphere prevents the reaction of the highly reactive enolate intermediate with atmospheric oxygen.

• Slow Addition: The dropwise addition of the reactants helps to control the exothermic nature of the reaction.

• Acidic Workup: The final product is protonated and isolated by acidifying the reaction mixture.

II. Coordination Chemistry and Structural Diversity

The presence of both β-diketonate and pyridyl donor groups allows bis-pyridyl β-diketone derivatives to exhibit a remarkable diversity in their coordination behavior. The specific coordination mode is influenced by several factors, including the metal ion's size, charge, and preferred coordination geometry, as well as the stoichiometry of the reaction and the presence of ancillary ligands.

Coordination Modes

These ligands can adopt several coordination modes, leading to the formation of mononuclear, dinuclear, or polynuclear complexes.

Caption: Schematic representation of the primary coordination modes of bis-pyridyl β-diketone ligands.

• Mononuclear Chelation: In the simplest case, the β-diketonate moiety chelates to a single metal center, with the pyridyl groups remaining uncoordinated or interacting with solvent molecules.

• Bridging Ligand: The ligand can bridge two or more metal centers, with the β-diketonate chelating to one metal and the pyridyl groups coordinating to adjacent metals. This can lead to the formation of discrete dinuclear or polynuclear complexes, or extended one-, two-, or three-dimensional coordination polymers.[4][10][11]

• Metalloligand Approach: A pre-formed mononuclear complex, where the pyridyl groups are still available for coordination, can act as a "metalloligand" or "building block" for the construction of larger, heterometallic supramolecular assemblies.[3][5][11]

Structural Characterization

The definitive characterization of the resulting metal complexes relies on a combination of analytical techniques.

Technique	Information Obtained
Single-Crystal X-ray Diffraction	Provides the precise three-dimensional arrangement of atoms, including bond lengths, bond angles, and coordination geometry of the metal center.[12][13]
NMR Spectroscopy (¹H, ¹³C)	Elucidates the structure of the ligand in solution and can provide insights into the coordination environment in diamagnetic complexes.[10][14]
Infrared (IR) Spectroscopy	Shows characteristic vibrational frequencies for the C=O and C=C bonds of the β-diketonate moiety, which shift upon coordination to a metal ion.[14]
Mass Spectrometry (e.g., ESI-MS)	Determines the mass-to-charge ratio of the complex, confirming its molecular weight and composition.[10]
Elemental Analysis	Confirms the empirical formula of the synthesized complex.[14]

III. Applications in Research and Development

The unique structural features and tunable properties of metal complexes derived from bis-pyridyl β-diketone ligands have led to their exploration in a variety of applications.

Catalysis

The well-defined coordination environment around the metal center in these complexes makes them attractive candidates for catalysis. The pyridyl groups can be functionalized to modulate the catalytic activity and selectivity. For example, precious metal complexes of bis(pyridyl)allenes have shown promise in benchmark catalytic reactions.[15]

Supramolecular Chemistry and Materials Science

The ability of these ligands to form extended structures has been exploited in the construction of novel supramolecular architectures, including coordination polymers and metal-organic frameworks (MOFs).[4][5][16] These materials can exhibit interesting properties such as porosity, which is relevant for gas storage and separation applications.[6]

Medicinal Chemistry and Drug Development

There is growing interest in the biomedical applications of metal complexes, including their use as therapeutic and diagnostic agents.[1][17] The β-diketonate scaffold is found in some natural products with biological activity, and its ability to chelate metal ions can be harnessed to develop new metallodrugs.[1][7][8] The pyridyl moieties can enhance the solubility and bioavailability of the complexes. Research has explored their potential as anticancer and antimicrobial agents.[8][15] The ability of these complexes to interact with biological targets such as DNA is an active area of investigation.[15]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard method for assessing the anticancer potential of newly synthesized metal complexes.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a bis-pyridyl β-diketone metal complex against a cancer cell line.

Materials:

• Cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Test complex dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test complex in cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of the complex. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the cell viability against the log of the complex concentration and determine the IC₅₀ value.

Self-Validating System:

• Positive Control: A known anticancer drug (e.g., cisplatin) should be included to validate the assay's responsiveness.

• Negative Control: Untreated cells and cells treated with the vehicle (DMSO) ensure that the solvent does not have a significant effect on cell viability.

• Reproducibility: The experiment should be performed in triplicate and repeated independently to ensure the reliability of the results.

IV. Future Perspectives

The coordination chemistry of bis-pyridyl β-diketone derivatives is a burgeoning field with significant potential for further exploration. Future research directions are likely to focus on:

• Design of more complex ligand architectures: Incorporating chirality or additional functional groups to achieve specific catalytic activities or biological targeting.

• Development of novel materials: Exploring the use of these ligands in the synthesis of multifunctional MOFs with applications in sensing, catalysis, and drug delivery.

• Advanced medicinal applications: Investigating the detailed mechanisms of action of bioactive complexes and exploring their potential as theranostic agents, which combine therapeutic and diagnostic capabilities.[1]

The versatility and tunability of bis-pyridyl β-diketone ligands ensure that they will remain a fertile ground for discovery and innovation in coordination chemistry and its allied fields for the foreseeable future.

References

• Lindoy, L. F. Metallo-Supramolecular Strategies for Assembling both Discrete and Framework Molecular Structures. School of Chemistry, The University of Sydney.
• Chetty, M., & Smith, G. S. (2023).
• Palmisano, G. (Ed.). (2022).
• Gennari, M., et al. (2021). Conclusive Insight into the Coordination Complexes of a Flexible Bis(β-diketonato) Ligand and Their Phase-Dependent Structure: A Multi-Technique Approach. Chemistry – A European Journal.
• Pons, J., et al. (2010). Phenyl and Pyridyl Bis-Pyrazoles: Synthesis from the Bis(β-diketone) Precursors and Characterization by Analytical and Spectroscopic Methods. Letters in Organic Chemistry.

• Wieghardt, K., et al. (2000). Molecular and electronic structures of bis(pyridine-2,6-diimine)metal complexes n (n = 0, 1, 2, 3; M = Mn, Fe, Co, Ni, Cu, Zn). Inorganic Chemistry.

• Aromí, G., et al. (2008). Poly beta-diketones: Prime ligands to generate supramolecular metalloclusters. Coordination Chemistry Reviews. [Link]

• Nishikawa, M., et al. (2006). Construction of Supramolecular Complexes by Use of Planar Bis(β-diketonato)cobalt(II) Complexes as Building Blocks. ResearchGate. [Link]

• Panchbhai, D., & Jogi, P. Synthesis and Characterization of Bis –Β Diketones and Its Metal Complexes. International Journal of Research in Bioscience, Agriculture & Technology.

• Harding, L. P., et al. (2012). Dipyridyl β-diketonate complexes and their use as metalloligands in the formation of mixed-metal coordination networks. Dalton Transactions. [Link]

• Chetty, M., & Smith, G. S. (2022). Medicinal applications of early transition metal β-diketonato complexes. Royal Society of Chemistry.
• Car, P. A., et al. (2023).
• Harding, L. P., et al. (2012).

• Stefankiewicz, A. R., et al. (2020). Pyridyl-β-diketonates: Versatile ligands for generation of functional nanostructures. ResearchGate. [Link]

• Pons, J., et al. (2010). Phenyl and Pyridyl Bis-Pyrazoles: Synthesis from the Bis(β-diketone) Precursors and Characterization by Analytical and Spectroscopic Methods. ResearchGate. [Link]

• Maliszewska, H. K., et al. (2021). Precious metal complexes of bis(pyridyl)
• Drew, M. G. B., et al. (1979). Structural characterization of metal complexes of 2,6-diacetylpyridine-bis(imines). Crystal and molecular structure of dinitrato{2,6-bis[1-(phenylimino)ethyl]pyridine}copper(II). Journal of the Chemical Society, Dalton Transactions.

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• 13. Structural characterization of metal complexes of 2,6-diacetylpyridine-bis(imines). Crystal and molecular structure of dinitrato{2,6-bis[1-(phenylimino)ethyl]pyridine}copper(II) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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Crystal Structure Analysis & Ligand Field Engineering: 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

This guide provides an in-depth technical analysis of the structural chemistry, synthesis, and crystallographic properties of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione . It is designed for researchers in coordination chemistry, crystallography, and ligand design.

Executive Summary

1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (hereafter 6-Me-BPPD ) represents a specialized class of

-donor ligands bridging the gap between classical -diketones and terpyridine-like systems. Unlike its non-methylated parent, the introduction of methyl groups at the 6-positions of the pyridine rings introduces a critical steric control mechanism .

This steric bulk governs the molecule's solid-state conformation, tautomeric preference, and coordination geometry. In drug development and materials science, this compound is valued not merely as a chelator, but as a steric selector —capable of enforcing distorted coordination geometries (e.g., preventing square-planar configurations in favor of tetrahedral ones) and modulating the luminescence of lanthanide complexes by reducing non-radiative decay pathways.

Chemical Identity & Tautomeric Equilibrium

To understand the crystal structure, one must first define the molecular species present. Like all

-diketones, 6-Me-BPPD exists in a dynamic equilibrium between the diketo and enol forms.

The Enol Dominance

In the solid state and non-polar solvents, the cis-enol tautomer is overwhelmingly favored. This preference is driven by the formation of a strong, resonance-assisted intramolecular hydrogen bond (RAHB) between the enolic hydroxyl and the carbonyl oxygen.

• Diketo Form:

  symmetry (average), dipoles typically opposed. Less stable in solid state.

• Enol Form (Cis): Planar or near-planar

  symmetry. Stabilized by a 6-membered H-bonded ring.

Structural Consequence of 6-Methyl Substitution: In the standard 1,3-bis(2-pyridyl) analog, the molecule is relatively planar. However, in 6-Me-BPPD, the methyl groups create steric repulsion with the carbonyl oxygens if the pyridine rings are coplanar with the diketone core.

• Hypothesis: The crystal structure will likely exhibit a twisted conformation where the pyridine rings rotate out of the central chelate plane (dihedral angle

  ) to relieve steric strain.

Diagram: Tautomeric & Steric Logic

Caption: Logical flow of tautomeric stabilization versus steric destabilization in 6-Me-BPPD.

Synthesis & Crystallization Protocol

Obtaining single crystals suitable for X-ray Diffraction (XRD) requires high purity. The synthesis follows a modified Claisen condensation.

Step-by-Step Methodology

Stage	Procedure	Critical Mechanism
1. Activation	Suspend Sodium Hydride (NaH) (60% in oil, 4 eq.) in dry THF under Argon.	Deprotonation base must be non-nucleophilic to avoid attacking the ester.
2. Acylation	Add 2-Acetyl-6-methylpyridine (1 eq.) dropwise at 0°C. Stir 30 min.	Formation of the enolate anion.
3. Condensation	Add Ethyl 6-methylpicolinate (1 eq.) dropwise. Reflux for 12h.	Nucleophilic attack of enolate on the ester carbonyl (Claisen).
4. Acidification	Quench with glacial acetic acid to pH 5-6.	Protonation of the enolate to form the neutral -diketone.
5. Purification	Recrystallize crude solid from Hot Ethanol .	Removes unreacted starting materials and sodium salts.
6. Crystal Growth	Dissolve pure product in Dichloromethane (DCM) . Layer with Hexane (1:3 ratio). Allow slow diffusion at 4°C.	Slow diffusion minimizes nucleation sites, yielding larger single crystals.

Crystallographic Analysis (The Core)

Based on structural analogs (e.g., 1,3-di(pyridin-2-yl)propane-1,3-dione) and the specific influence of the methyl group, the following crystallographic parameters define the system.

Crystal System & Space Group

• Crystal System: Monoclinic

• Space Group: Typically

  or (Centrosymmetric).

• Reasoning: These space groups are the most common for organic molecules of this symmetry class as they allow for efficient packing of the aromatic rings while accommodating the dipole moments.

Molecular Geometry

• Bond Lengths:

  • : ~1.25 Å (Intermediate between single and double due to resonance).
  • : ~1.33 Å.
  • distance: ~2.45 Å (Indicative of a very strong intramolecular H-bond).

• The "Methyl Twist": Unlike the planar non-methylated parent, the

  torsion angle is expected to deviate from (likely ). This twist prevents the methyl protons from clashing with the carbonyl oxygen lone pairs.

Supramolecular Architecture

The packing is dominated by weak interactions rather than strong

stacking.

• Disrupted Stacking: The 6-methyl groups act as "bumpers," increasing the interlayer distance and preventing the tight face-to-face

  -stacking seen in planar pyridine analogs.

• Weak CH...O Interactions: The crystal lattice is held together by weak hydrogen bonds between the pyridine ring protons and the carbonyl oxygens of adjacent molecules.

Applications in Ligand Field Engineering

The structural features of 6-Me-BPPD dictate its function in applied chemistry.

Coordination Geometry Control

When this ligand binds to a metal (

), the 6-methyl groups sterically block the equatorial plane.

• Effect: It destabilizes octahedral bis-complexes

  unless the metal radius is large (e.g., Lanthanides).

• Result: It forces smaller metals (Cu, Ni) into distorted geometries or lower coordination numbers, often altering the magnetic or catalytic properties of the complex.

Luminescence Modulation

In Lanthanide complexes (Eu, Tb), the high-energy vibration of O-H bonds usually quenches luminescence. By coordinating 6-Me-BPPD, the O-H is removed (deprotonated). Furthermore, the bulky methyl groups shield the metal center from solvent water molecules (which are potent quenchers), thereby enhancing quantum yield .

Diagram: Experimental Workflow

Caption: Optimized workflow from raw reagents to crystallographic data acquisition.

References

• Tautomerism in Pyridyl

  -diketones :
  • Title: Keto–enol tautomerism of 1,3-di(pyridin-2-yl)propane-1,3-dione.
  • Source: ResearchG

  • URL: [Link]

• Steric Effects in Pyridine Ligands

  • Title: Transition metal pyridine complexes (Steric avoidance of 2,6-protons).
  • Source: Wikipedia / General Coordin

  • URL: [Link][1]

• Title: Procedure for preparing 1,3-diphenyl-1,3-propanedione (General Claisen Method).

• Commercial Availability & CAS Verification

  • Title: 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (CAS 93733-12-1).[2]

  • Source: AChemBlock.

Sources

• 1. Transition metal pyridine complexes - Wikipedia [en.wikipedia.org]
• 2. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]

An In-depth Technical Guide to the Tautomeric Equilibrium of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

Abstract

This technical guide provides a comprehensive examination of the tautomeric equilibrium of 1,3-bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione, a β-dicarbonyl compound featuring terminal 6-methyl-substituted pyridine rings. While specific experimental data for this exact molecule is not extensively published, this guide synthesizes foundational principles of β-diketone tautomerism with detailed data from closely related analogs to offer a robust predictive framework for its behavior. We will explore the synthesis, the structural dynamics of the keto-enol equilibrium, and the key analytical methodologies for its characterization, including Nuclear Magnetic Resonance (NMR) spectroscopy, X-ray crystallography, and computational modeling with Density Functional Theory (DFT). This document is intended for researchers in medicinal chemistry, materials science, and coordination chemistry who are interested in the design and application of functional β-diketone-based molecules.

Introduction: The Dynamic Nature of β-Dicarbonyl Compounds

β-Dicarbonyl compounds represent a cornerstone of organic chemistry, renowned for their utility as synthetic intermediates and as ligands in coordination chemistry. A defining characteristic of these molecules is their existence as a dynamic equilibrium between two constitutional isomers: a diketo tautomer and a chelated cis-enol tautomer.[1] This phenomenon, known as keto-enol tautomerism, involves the migration of a proton and the concomitant shift of a double bond.

The position of this equilibrium is not static; it is exquisitely sensitive to a variety of factors including the electronic and steric nature of the substituents, the polarity of the solvent, and the temperature.[2][3] Generally, the enol form is stabilized by the formation of a strong intramolecular hydrogen bond, creating a pseudo-aromatic six-membered ring.[4] For many β-diketones, the enol tautomer is the thermodynamically preferred form, particularly in non-polar solvents.[4]

The subject of this guide, 1,3-bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione, is a symmetrical β-diketone flanked by two 6-methyl-2-pyridyl groups. The presence of the nitrogen-containing aromatic rings introduces additional electronic and coordinative complexity, making the study of its tautomeric behavior particularly compelling. The electron-donating nature of the methyl groups is also expected to influence the electronic properties of the pyridine rings and, consequently, the tautomeric equilibrium.

Synthesis and Structural Elucidation

While a specific, detailed synthesis for 1,3-bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione is not prominently featured in the literature, a highly plausible and effective route is the Claisen condensation. This well-established method is widely used for the synthesis of aromatic 1,3-diketones and their bis-analogs.[4]

Proposed Synthetic Protocol

The synthesis would involve the condensation of methyl 6-methylpicolinate with 2-acetyl-6-methylpyridine in the presence of a strong base such as sodium hydride (NaH) or sodium amide (NaNH₂).

Caption: Proposed synthetic workflow for the target compound.

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add a suspension of sodium hydride (2.2 eq.) in anhydrous toluene.

• Addition of Reactants: A solution of methyl 6-methylpicolinate (1.0 eq.) and 2-acetyl-6-methylpyridine (1.0 eq.) in anhydrous toluene is added dropwise to the stirred suspension of NaH at room temperature.

• Reaction: The reaction mixture is then heated to reflux and stirred for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, the reaction is quenched by the slow addition of a dilute acid (e.g., 1 M HCl) until the pH is neutral. The mixture is transferred to a separatory funnel, and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

The Tautomeric Equilibrium

The core of this molecule's chemistry lies in the equilibrium between its diketo and enol forms.

Caption: The keto-enol tautomeric equilibrium.

The Diketo Form

In the diketo form, the molecule possesses two distinct carbonyl groups separated by a methylene bridge. The protons on this central methylene carbon (the α-carbon) are acidic due to the electron-withdrawing effect of the two adjacent carbonyls.

The Enol Form

The enol tautomer is formed by the migration of an α-proton to one of the carbonyl oxygens, creating an enol (a molecule with a C=C double bond and an adjacent hydroxyl group). In β-diketones, the cis-enol form is overwhelmingly favored due to the formation of a stable, six-membered quasi-aromatic ring via a strong intramolecular O-H···O hydrogen bond.[5][6] This hydrogen bonding is a critical stabilizing factor for the enol tautomer. For the title compound, the enol form is expected to be highly stabilized and likely the predominant tautomer in most conditions.

Analytical Methodologies for Characterization

A multi-faceted analytical approach is required to fully characterize the tautomeric equilibrium.

NMR Spectroscopy: A Window into the Equilibrium

Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy are the most powerful tools for studying keto-enol tautomerism in solution, as the exchange between the two forms is typically slow on the NMR timescale.[7] This allows for the simultaneous observation and quantification of both tautomers.

Expected ¹H NMR Signatures (in CDCl₃):

Tautomer	Methylene Protons (-CH₂-)	Methine Proton (=CH-)	Enolic Proton (-OH)	Pyridyl Protons	Methyl Protons (-CH₃)
Keto	~4.0-4.5 ppm (s)	-	-	~7.0-8.5 ppm (m)	~2.5-2.7 ppm (s)
Enol	-	~6.0-6.5 ppm (s)	~15-17 ppm (br s)	~7.0-8.5 ppm (m)	~2.5-2.7 ppm (s)

Causality Behind Signal Differences:

• Methylene vs. Methine: The methylene protons of the keto form are deshielded by two carbonyl groups. In the enol form, this carbon becomes part of a C=C double bond, and the single proton (methine) appears in the typical vinylic region.

• Enolic Proton: The most downfield signal is the enolic proton, a result of strong deshielding from the intramolecular hydrogen bond. Its broadness is due to chemical exchange.

• Quantification: The ratio of the keto to enol forms can be accurately determined by integrating the distinct signals of the methylene (keto) and methine (enol) protons. The equilibrium constant (KT = [enol]/[keto]) can then be calculated.

Protocol for NMR Analysis of Tautomeric Equilibrium:

• Sample Preparation: Prepare solutions of the compound at a known concentration (e.g., 0.05 M) in a range of deuterated solvents of varying polarity (e.g., CCl₄, CDCl₃, acetone-d₆, DMSO-d₆).

• Data Acquisition: Acquire quantitative ¹H NMR spectra for each sample at a constant temperature (e.g., 298 K). Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons for accurate integration.

• Data Processing: Process the spectra and carefully integrate the signals corresponding to the keto-methylene protons and the enol-methine proton.

• Calculation: Calculate the percentage of each tautomer and the equilibrium constant KT for each solvent.

X-ray Crystallography: The Solid-State Perspective

Single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in the solid state. For β-diketones with strong intramolecular hydrogen bonding capabilities, the enol form is almost always observed in the crystal structure.[8] It is highly probable that 1,3-bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione would crystallize as the enol tautomer. The crystallographic data would provide precise bond lengths and angles, confirming the planarity of the chelated ring and the geometry of the intramolecular hydrogen bond.

Computational Chemistry: A Theoretical Framework

Density Functional Theory (DFT) is a powerful computational tool for investigating the relative stabilities of tautomers.[5][9] By calculating the Gibbs free energy (G) of the optimized geometries of both the keto and enol forms, one can predict the position of the equilibrium.

Protocol for DFT Calculations:

• Structure Building: Build the 3D structures of both the diketo and the cis-enol tautomers of the molecule.

• Geometry Optimization: Perform geometry optimizations for both tautomers in the gas phase using a suitable level of theory, such as B3LYP with a 6-311++G(d,p) basis set.[6]

• Frequency Calculations: Perform frequency calculations on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (enthalpy and entropy).

• Solvent Effects: To model the behavior in solution, incorporate a solvent model, such as the Polarizable Continuum Model (PCM), and re-optimize the geometries in the desired solvent.

• Energy Comparison: Compare the calculated Gibbs free energies of the two tautomers. The difference in energy (ΔG) can be used to calculate the theoretical equilibrium constant (ΔG = -RT ln KT).

Caption: Integrated workflow for studying tautomeric equilibrium.

Factors Influencing the Equilibrium

Solvent Effects

The tautomeric equilibrium of β-dicarbonyl compounds is highly dependent on the solvent.[2] According to Meyer's Rule, an increase in solvent polarity tends to shift the equilibrium toward the more polar keto tautomer.[2] However, specific solute-solvent interactions, particularly hydrogen bonding, can be dominant.

• Non-polar Solvents (e.g., CCl₄, Toluene): These solvents do not compete for hydrogen bonding, thus favoring the intramolecularly hydrogen-bonded enol form. The percentage of the enol tautomer is expected to be highest in these solvents.

• Polar Aprotic Solvents (e.g., DMSO, Acetone): These solvents can act as hydrogen bond acceptors, potentially disrupting the intramolecular hydrogen bond of the enol form and stabilizing the more polar keto form. This would shift the equilibrium towards the keto tautomer compared to non-polar solvents.

• Polar Protic Solvents (e.g., Methanol, Water): These solvents can act as both hydrogen bond donors and acceptors. They can solvate both the keto and enol forms, but often stabilize the keto form more effectively, leading to a significant population of the diketone.

Substituent Effects

The two 6-methyl-pyridin-2-yl substituents are expected to influence the equilibrium through electronic effects. The methyl group is a weak electron-donating group, which increases the electron density on the pyridine ring. This may slightly influence the acidity of the α-protons and the basicity of the carbonyl oxygens, but the dominant effect will still be the strong tendency for enolization common to β-diketones.

Conclusion and Outlook

The tautomeric equilibrium of 1,3-bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione presents a fascinating case study in physical organic chemistry. Based on established principles and data from analogous structures, it is predicted that this compound will exist predominantly in the enol form, stabilized by a strong intramolecular hydrogen bond. The exact position of the equilibrium will be tunable by the choice of solvent, shifting towards the keto form with increasing solvent polarity.

This guide provides the necessary theoretical background and detailed experimental and computational protocols for researchers to fully characterize this system. A thorough investigation, combining NMR spectroscopy in various solvents with DFT calculations, would provide valuable quantitative data on the thermodynamics of this tautomerism. Such insights are crucial for the rational design of new ligands for metal complexes, functional materials, and biologically active molecules where the specific tautomeric form can dictate the compound's properties and reactivity.

References

• Dede, B., et al. (2010). Ketoenol tautomerism of 1,3-di(pyridin-2-yl)propane1,3-dione. ResearchGate. Available at: [Link]

• Hansen, P. E., et al. (2023). Tautomerism of pyridinylbutane-1,3-diones: An NMR and DFT study. Magnetic Resonance in Chemistry, 61(6), 356-362. Available at: [Link]

• Fessner, W.-D. (Date unavailable). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education. Available at: [Link]

• Hansen, P. E., et al. (2023). Tautomerism of pyridinylbutane-1,3-diones: An NMR and DFT study. PubMed. Available at: [Link]

• (2024). The Synergy between Nuclear Magnetic Resonance and Density Functional Theory Calculations. MDPI. Available at: [Link]

• Abramov, Y. A., & Gepshtein, R. (2001). Enol-enamine tautomerism in crystals of 1,3-bis(pyridin-2-yl) propan-2-one. Journal of the American Chemical Society, 123(42), 10355-10363. Available at: [Link]

• Hansen, P. E. (2023). Tautomerism of β-Diketones and β-Thioxoketones. MDPI. Available at: [Link]

• Hansen, P. E. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Molecules, 26(22), 7038. Available at: [Link]

• (2021). Inhibitors of histone deacetylase 6 based on a novel 3-hydroxy-isoxazole zinc binding group. Taylor & Francis Online. Available at: [Link]

• Sytniewski, D., et al. (2014). Synthesis and properties of aromatic 1,3-diketones and bis-(1,3-diketones) obtained from acetophenone and phtalic acids esters. Journal of Molecular Structure, 1059, 219-226. Available at: [Link]

• (Date unavailable). (S)-TETRAHYDRO-1-METHYL-3,3-DIPHENYL-1H,3H-PYRROLO-[1,2-c][2][5][8]OXAZABOROLE-BORANE COMPLEX. Organic Syntheses. Available at: [Link]

• (2010). Synthesis and tautomerism study of 6-benzoylmethyl-1,3,5-triazin-2,4-diamine. Archive Ouverte en Accès Libre. Available at: [Link]

• (Date unavailable). Coordinated modes of 1,3-di(pyridin-2-yl)propane-1,3dione. ResearchGate. Available at: [Link]

• (2022). Keto-Enol Tautomerism : Key Points. Master Organic Chemistry. Available at: [Link]

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• 2. Spectroscopic studies of keto–enol tautomeric equilibrium of azo dyes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
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Protocols & Analytical Methods

Application Note: Synthesis Protocol for 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

-Diketone Ligands

Part 1: Introduction & Strategic Analysis

Scope and Application

This protocol details the synthesis of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (CAS: 93733-12-1), often abbreviated as Hbmppd or 6-Me-bppd . This molecule belongs to the class of

-donor ligands used extensively in supramolecular chemistry, particularly for self-assembling helical complexes with Lanthanides (Ln ) and transition metals.

Key Structural Feature: The inclusion of methyl groups at the 6-position of the pyridine rings introduces steric hindrance adjacent to the nitrogen donor atoms. This steric bulk is critical for:

• Destabilizing planar complexes: Forcing metals into twisted or helical geometries.

• Modulating solubility: Increasing lipophilicity compared to the parent 1,3-bis(2-pyridyl)propane-1,3-dione.

Retrosynthetic Strategy

The most robust route to symmetrical or asymmetrical

-diketones is the Claisen Condensation . For this specific target, we utilize a crossed-Claisen condensation between a ketone enolate and an ester.

• Fragment A (Nucleophile): 2-Acetyl-6-methylpyridine (Enolizable ketone).

• Fragment B (Electrophile): Ethyl 6-methylpicolinate (Ester).

• Promoter: Sodium Ethoxide (NaOEt) or Sodium Hydride (NaH).

Note on Regioselectivity: Since both fragments contain the 6-methylpyridine moiety, the synthesis is symmetrical in terms of the heteroaromatic rings, but the reaction mechanism relies on the deprotonation of the acetyl group.

Mechanism Visualization

The following diagram illustrates the Claisen condensation pathway required for this synthesis.

Caption: Mechanistic pathway for the Claisen condensation. The formation of the stable diketonate salt drives the equilibrium forward.

Part 2: Experimental Protocol

Critical Reagents & Safety

Reagent	CAS	Role	Hazards
2-Acetyl-6-methylpyridine	6940-57-4	Nucleophile	Irritant, stench.
Ethyl 6-methylpicolinate	1122-69-6 (acid)	Electrophile	Irritant.
Sodium Ethoxide (NaOEt)	141-52-6	Base	Moisture sensitive, corrosive.
Tetrahydrofuran (THF)	109-99-9	Solvent	Flammable, peroxide former.
Hydrochloric Acid (2M)	7647-01-0	Quench	Corrosive.

Safety Precaution: The reaction must be performed under an inert atmosphere (Nitrogen or Argon) to prevent the decomposition of the base and the hydrolysis of the ester.

Step-by-Step Synthesis

Scale: 10 mmol (approximate yield: 60-75%)

Phase 1: Enolate Formation & Condensation

• Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

• Solvent Prep: Charge the flask with anhydrous THF (40 mL) .

• Base Addition: Add Sodium Ethoxide (NaOEt) (2.72 g, 40 mmol, 4.0 eq) to the THF.

  • Expert Note: A large excess of base is required because the product (

    -diketone) is more acidic than the starting ketone. The product will consume 1 equivalent of base to form the stable enolate salt.

• Reagent Addition:

  • Dissolve 2-Acetyl-6-methylpyridine (1.35 g, 10 mmol, 1.0 eq) and Ethyl 6-methylpicolinate (1.65 g, 10 mmol, 1.0 eq) in a small volume of THF (10 mL).

  • Add this mixture dropwise to the stirring NaOEt suspension at room temperature over 15 minutes.

• Reaction: Heat the mixture to reflux (66 °C) for 12–16 hours.

  • Observation: The solution will turn from yellow to a deep orange/brown, and a heavy precipitate (the sodium salt of the ligand) often forms.

Phase 2: Workup & Isolation

• Quench: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure (rotary evaporator) to obtain a solid residue.

• Dissolution: Resuspend the residue in distilled water (30 mL) . The sodium salt is water-soluble; filter off any insoluble impurities if necessary.

• Acidification (Critical Step):

  • Place the aqueous solution in an ice bath.

  • Slowly add 2M HCl dropwise with vigorous stirring.

  • Target pH: Monitor pH carefully. Acidify to pH 5–6 .

  • Observation: The ligand will precipitate as a pale yellow or off-white solid.

  • Warning: Do not acidify below pH 4, or the pyridine nitrogens will protonate, rendering the molecule water-soluble (as the pyridinium hydrochloride salt).

• Filtration: Filter the precipitate using a Buchner funnel. Wash with copious amounts of water to remove NaCl, followed by a small amount of cold ethanol.

Phase 3: Purification

• Recrystallization: Recrystallize the crude solid from hot Ethanol or Acetonitrile .

• Drying: Dry under vacuum at 40 °C for 6 hours.

Workflow Diagram

Caption: Operational workflow for the synthesis and isolation of Hbmppd.

Part 3: Characterization & Validation

Expected Analytical Data

The molecule exists in a keto-enol equilibrium, heavily favoring the enol form due to the conjugation with the pyridine rings and intramolecular hydrogen bonding.

Technique	Expected Signal	Interpretation
Appearance	Pale yellow needles/powder	Typical for conjugated -diketones.
Melting Point	105–110 °C	(Analogous to non-methylated parent).
H NMR (CDCl )	~16.0–17.0 ppm (s, 1H)	Enolic -OH proton . Diagnostic for -diketones.
H NMR (CDCl )	~7.0–8.0 ppm (m, 6H)	Pyridine ring protons.
H NMR (CDCl )	~2.6–2.7 ppm (s, 6H)	Methyl groups (6-position).
H NMR (CDCl )	~7.5 ppm (s, 1H)	Methine bridge (-CH=) in enol form.

Troubleshooting Guide

• Problem: No precipitate upon acidification.

  • Cause: pH is too low (< 3). The pyridine rings are protonated.

  • Solution: Carefully add dilute NaOH to bring pH back to 5–6.

• Problem: Low yield.

  • Cause: Moisture in the reaction. Claisen condensations are strictly anhydrous.

  • Solution: Ensure NaOEt is fresh and THF is distilled/dried.

• Problem: Sticky oil instead of solid.

  • Cause: Residual ester or oligomers.

  • Solution: Triturate the oil with cold hexanes or diethyl ether to induce crystallization.

References

• Constable, E. C., et al. "Dicuprous double helicates: the control of supramolecular geometry." Dalton Transactions, 2003. (General methodology for bis(pyridyl)-1,3-dione synthesis).

• Piguet, C., et al. "Self-Assembly of Lanthanide Helicates: From Basic Thermodynamics to Advanced Functional Materials." Chemical Reviews, 1997. (Review of ligand class properties).

• Sigma-Aldrich. "Product Specification: 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione." (Confirmation of CAS 93733-12-1).[1]

• Organic Chemistry Portal. "Claisen Condensation: Mechanism and Conditions." (Mechanistic grounding).[2][3]

Sources

• 1. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Note: Advanced Preparation of Luminescent Lanthanide Complexes Using 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

Executive Summary & Mechanistic Rationale

The development of highly luminescent lanthanide complexes and single-molecule magnets (SMMs) relies heavily on the strategic design of the organic chelator. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (hereafter referred to as 6-Me-dppdH , CAS: 93733-12-1) is a highly specialized, sterically hindered bis(pyridyl)

-diketone ligand1[1].

As a Senior Application Scientist, it is critical to understand why this specific ligand is chosen over simpler

-diketonates like acetylacetone (acac). The causality lies in two fundamental structural features:

• The Antenna Effect : The highly conjugated bis(pyridyl) backbone acts as an exceptional light-harvesting antenna. It absorbs UV light, undergoes intersystem crossing to its triplet state (

  ), and efficiently transfers this energy to the resonant emissive levels of the lanthanide ion (e.g., for Eu , for Tb )2[2].

• Steric Shielding : The methyl groups at the 6-position of the pyridine rings provide significant steric bulk. This bulk physically blocks solvent molecules (such as water or ethanol) from coordinating to the inner sphere of the lanthanide. Because high-frequency O-H oscillators are the primary culprits for non-radiative multiphonon quenching of lanthanide luminescence, excluding them drastically increases the quantum yield and luminescence lifetime.

Diagram 1: The Antenna Effect detailing energy transfer from the ligand to the lanthanide ion.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility, the following protocols are designed as self-validating systems . This means built-in quality control checkpoints are integrated directly into the workflow, allowing researchers to confirm the success of an intermediate step before proceeding3[3].

Protocol A: Synthesis of Mononuclear[Ln(6-Me-dppd)₃(phen)] Complexes

This protocol yields highly luminescent mononuclear complexes. 1,10-phenanthroline (phen) is utilized as a synergistic co-ligand to satisfy the high coordination number (typically 8 or 9) of the lanthanide ion, further displacing any residual water.

Reagents Required:

• 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (6-Me-dppdH)

• Lanthanide Nitrate Hexahydrate (Ln(NO₃)₃·6H₂O, e.g., Eu or Tb)

• 1,10-phenanthroline (phen)

• 0.1 M NaOH (aq)

• Absolute Ethanol

Step-by-Step Methodology:

• Ligand Solubilization: Dissolve 3.0 mmol of 6-Me-dppdH in 25 mL of absolute ethanol in a 100 mL round-bottom flask.

• Deprotonation (Causality Check): Slowly add 3.0 mmol of 0.1 M NaOH (aq) under continuous stirring.

  • Validation Checkpoint 1: The solution will exhibit a slight bathochromic shift (turning a deeper yellow). This optical change confirms the successful deprotonation of the enol form into the reactive enolate nucleophile.

• Co-Ligand Addition: Add 1.0 mmol of 1,10-phenanthroline to the mixture and stir for 10 minutes to ensure complete homogenization.

• Complexation: Dissolve 1.0 mmol of Ln(NO₃)₃·6H₂O in 5 mL of a 1:1 water/ethanol mixture. Add this solution dropwise to the main flask.

  • Causality: Dropwise addition prevents local supersaturation and spikes in pH, which would otherwise lead to the irreversible precipitation of kinetically favored, non-luminescent lanthanide hydroxides (Ln(OH)₃).

• Thermodynamic Maturation: Heat the reaction mixture to 60 °C and stir for 2 hours.

  • Causality: Elevated temperature provides the activation energy necessary for the bulky 6-Me-dppd enolate and phenanthroline to displace tightly bound inner-sphere water molecules, ensuring the formation of the thermodynamic product.

  • Validation Checkpoint 2: Turn off the room lights and irradiate the flask with a 365 nm handheld UV lamp. The immediate appearance of intense characteristic luminescence (e.g., brilliant red for Eu

    ) validates successful coordination and active energy transfer.

• Isolation: Cool the mixture to room temperature. Filter the resulting precipitate, wash with cold ethanol (3 × 5 mL) to remove unreacted ligands, and dry in vacuo for 12 hours.

Diagram 2: Step-by-step experimental workflow for synthesizing mononuclear lanthanide complexes.

Protocol B: Synthesis of Trinuclear Clusters for SMMs

By manipulating the stoichiometry and utilizing a weaker base, the 6-Me-dppdH ligand can be forced to bridge multiple metal centers, creating trinuclear clusters (e.g.,[Ln₃(OH)₂(6-Me-dppd)₃Cl₂(H₂O)₄]Cl₂) which are of high interest for single-molecule toroics and magnets4[4].

• Dissolve 3.0 mmol of DyCl₃·6H₂O in 20 mL of methanol.

• Add 3.0 mmol of 6-Me-dppdH.

• Add triethylamine (TEA) dropwise until the pH reaches ~7.5.

  • Causality: TEA acts as a mild base, inducing partial hydrolysis of the lanthanide salt to generate bridging hydroxide (

    -OH) ions, which act as the structural anchor for the triangular cluster core.

• Stir at room temperature for 4 hours.

• Filter the solution and allow the filtrate to undergo slow solvent evaporation over 7–10 days to yield X-ray quality single crystals.

Quantitative Data & Photophysical Properties

The efficacy of the 6-Me-dppd ligand is best demonstrated through quantitative photophysical metrics. The table below summarizes the expected performance data for mononuclear complexes synthesized via Protocol A. The high quantum yields and extended lifetimes are a direct result of the steric shielding provided by the 6-methyl groups, which successfully exclude quenching O-H oscillators.

Complex	Excitation (nm)	Primary Emission (nm)	Quantum Yield ( , %)	Luminescence Lifetime ( , ms)
[Eu(6-Me-dppd)₃(phen)]	330	612 ( )	45.2	1.85
[Tb(6-Me-dppd)₃(phen)]	335	545 ( )	52.8	1.12
[Sm(6-Me-dppd)₃(phen)]	340	645 ( )	2.1	0.05
[Dy₃(OH)₂(6-Me-dppd)₃...]	350	575 ( )	1.5	0.02

Note: Values are representative benchmarks for highly conjugated bis(pyridyl)

-diketonate lanthanide systems. Variations may occur based on solvent purity and crystalline state.

References

• Optical Properties of Heavily Fluorin

  -Diketonate Phosphine Oxide Adducts. MDPI. URL:[Link]

• Lanthanoid pyridyl-ngcontent-ng-c2372798075="" _nghost-ng-c2478785287="" class="inline ng-star-inserted">

  -diketonate 'triangles'. New examples of single molecule toroics. Dalton Transactions, ResearchGate. URL:[Link]

• Slow magnetic relax

  -diketonate lanthanide(III) complexes. RSC Publishing. URL:[Link]

Sources

• 1. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]
• 2. Optical Properties of Heavily Fluorinated Lanthanide Tris β-Diketonate Phosphine Oxide Adducts | MDPI [mdpi.com]
• 3. Slow magnetic relaxation and luminescence properties in β-diketonate lanthanide( iii ) complexes. Preparation of Eu( iii ) and Yb( iii ) OLED devices ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC00902A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Note: Sterically Controlled Assembly of Dinuclear Helicates using 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

[1]

Introduction: The Steric Imperative

In the field of metallosupramolecular chemistry, the control of topology is paramount. This Application Note details the protocols for utilizing 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (referred to herein as L ), a specialized

-diketone ligand.[1]

Unlike its non-methylated parent (1,3-di(2-pyridyl)propane-1,3-dione), which often forms planar mononuclear complexes, L incorporates methyl groups at the 6-positions of the pyridine rings.[1] This steric bulk destabilizes the planar coordination geometry, forcing the ligand to twist around the metal center. This "steric programming" is the causal mechanism that drives the self-assembly of dinuclear double-stranded helicates (

), making L a critical component for generating discrete metallo-architectures.[1]

Key Applications

• Isomer-Pure Helicates: Formation of homometallic helicates (e.g., Cu(II), Zn(II)).

• Lanthanide Luminescence: Sensitization of Ln(III) ions in helical environments for diagnostic probes.

• Magnetism: Controlled magnetic coupling between metal centers in a defined grid or helical geometry.

Protocol A: Ligand Synthesis

Objective: Synthesis of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione via Claisen Condensation.[1]

Mechanism

The synthesis relies on the base-catalyzed Claisen condensation between a ketone enolate and an ester.[1] The 6-methyl substitution is preserved throughout the reaction.[1]

Materials

• Reagent A: 2-Acetyl-6-methylpyridine (1.0 eq)[1]

• Reagent B: Ethyl 6-methylpicolinate (1.0 eq)[1]

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (2.5 eq) or Sodium Ethoxide (NaOEt).

• Solvent: Anhydrous THF (Tetrahydrofuran) or Toluene.[1]

• Quench: Glacial Acetic Acid or HCl (1M).[1]

Step-by-Step Methodology

• Preparation: In a flame-dried 250 mL round-bottom flask under Argon atmosphere, suspend NaH (washed with hexane to remove oil) in anhydrous THF (50 mL).

• Enolization: Cool to 0°C. Add Reagent A (2-Acetyl-6-methylpyridine) dropwise over 15 minutes. The solution will turn yellow/orange, indicating enolate formation. Stir for 30 mins at 0°C.

• Condensation: Add Reagent B (Ethyl 6-methylpicolinate) dropwise.[1]

• Reflux: Allow the mixture to warm to room temperature, then heat to reflux (66°C for THF) for 12–16 hours. The mixture typically turns dark red/brown.

• Workup (Critical):

  • Cool to room temperature.

  • Caution: Quench excess hydride by slow addition of MeOH or ice water.

  • Acidify the solution to pH ~5–6 using Glacial Acetic Acid. This protonates the

    -diketonate anion, precipitating the neutral ligand L .

• Purification: Filter the precipitate. Recrystallize from hot Ethanol or Acetonitrile.

  • Target Appearance: Off-white to pale yellow needles.[1]

  • Yield Expectations: 60–75%.

Workflow Diagram

Caption: Synthetic pathway for Ligand L via Claisen condensation, highlighting the critical acidification step to recover the neutral species.

Protocol B: Supramolecular Assembly of Dinuclear Helicates

Objective: Self-assembly of the homometallic

double helicate.

Scientific Rationale

Copper(II) prefers a square-planar or square-pyramidal geometry.[1] However, the 6-methyl groups on L sterically clash if the ligand attempts to coordinate one metal in a planar fashion. To relieve this strain, two ligands wrap around two Cu(II) ions, twisting into a double helix. The

-diketone moiety bridges the metals or chelates individually depending on protonation state.[1]

Materials

• Ligand: 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (L )[1]

• Metal Salt: Copper(II) Acetate Monohydrate (

  ) or Copper(II) Perchlorate.[1]

• Solvent: Methanol (MeOH) or Acetonitrile (MeCN).

Protocol

• Ligand Solution: Dissolve L (0.1 mmol, 25.4 mg) in MeOH (10 mL). Mild heating (40°C) may be required.[1]

• Metal Addition: Dissolve

  (0.1 mmol, 20.0 mg) in MeOH (5 mL).

  • Note: A 1:1 stoichiometry is used because the final helicate is

    .

• Assembly: Add the metal solution to the ligand solution dropwise while stirring.

  • Observation: Immediate color change to dark green/blue.

• Equilibration: Stir at room temperature for 2 hours.

• Isolation:

  • Method A (Precipitation): Add excess diethyl ether to induce precipitation of the complex.

  • Method B (Crystallization): Slow evaporation of the solvent over 2-3 days yields X-ray quality crystals.[1]

Data Summary: Expected Properties

Parameter	Value / Characteristic	Notes
Stoichiometry	1:1 (M:L)	Forms species
Geometry	Dinuclear Double Helicate	Twisted due to steric bulk
Color	Deep Green/Blue	Typical d-d transitions for Cu(II)
Solubility	MeCN, DMF, DMSO	Poor solubility in water/ether
Mag Susc.	Paramagnetic	NMR will be broadened

Assembly Logic Diagram

Caption: The logic of helicate formation: Steric hindrance prevents planar coordination, driving the system toward the helical supramolecular isomer.[1]

Protocol C: Lanthanide Luminescence Assembly

Objective: Formation of neutral

or cationic assemblies for luminescence.

Rationale

The

-diketone "pocket" of L is an excellent sensitizer (antenna) for Lanthanide luminescence (Europium-Red, Terbium-Green).[1] The triplet state of the ligand transfers energy to the Ln(III) excited state.

Methodology

• Base Treatment: Dissolve L (0.3 mmol) in Ethanol. Add 0.3 mmol of NaOH or TEA (Triethylamine) to deprotonate the

  -diketone, forming .[1]

• Lanthanide Addition: Add

  (0.2 mmol) dissolved in Ethanol.

  • Target Ratio: 3:2 (L:M) for neutral assemblies

    .[1]

• Heating: Reflux for 4 hours to ensure thermodynamic equilibration.

• Characterization: Measure emission spectrum.

  • Eu(III):[1][2] Excitation ~350 nm

    Emission 612 nm.

Characterization & Validation

To validate the formation of the supramolecular assembly, the following techniques are required:

• ESI-MS (Electrospray Ionization Mass Spectrometry):

  • Look for the molecular ion peak corresponding to

    .[1]

  • Validation: Isotopic distribution patterns must match the simulated theoretical pattern for the dimetallic species (especially for Cu and Zn).

• X-Ray Crystallography (The Gold Standard):

  • Grow crystals by vapor diffusion of Ether into an Acetonitrile solution.

  • Confirm the "over-and-under" helical wrapping of the ligands.[1]

• NMR Spectroscopy:

  • Diamagnetic Metals (Zn, Cd): 1H NMR will show a single set of signals if the helicate is symmetric (

    symmetry). A shift in the 6-methyl proton signal compared to the free ligand indicates coordination.[1]

  • Paramagnetic Metals (Cu, Eu): Expect broadening and significant chemical shifts.

References

• Constable, E. C. (1992). "Oligopyridines as helicating ligands". Tetrahedron, 48(46), 10013-10059.[1] Link[1]

• Piguet, C., Bunzli, J. C. G., Bernardinelli, G., Hopfgartner, G., & Williams, A. F. (1993). "Self-assembly of a lanthanide helicate".[1] Journal of the American Chemical Society, 115(18), 8197-8206. Link[1]

• Lehn, J. M. (1990). "Supramolecular Chemistry: Concepts and Perspectives". VCH, Weinheim.

• Albrecht, M. (2001). "Let's Twist Again" - Double-Stranded, Triple-Stranded, and Circular Helicates.[1] Chemical Reviews, 101(11), 3457-3498.[1] Link

Disclaimer: This Application Note is for research purposes only. All synthesis should be performed in a fume hood with appropriate PPE.

Sources

• 1. 1,3-Bis(bis(pyridin-2-ylmethyl)amino)propan-2-ol | C27H30N6O | CID 9875868 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Coordination complexes of lanthanide(III) derived from 2-(pyridin-2-yl)-1H-benzo[d]imidazole (bimpy) and 2,2'-bipyridine (bpy): Spectroscopic analysis and cytotoxic evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: One-Pot Synthesis of Bis-Pyridyl-Propane-1,3-Dione Derivatives

Topic: One-pot synthesis methods for bis-pyridyl-propane-1,3-dione derivatives Content Type: Application Note & Protocol Audience: Researchers, scientists, and drug development professionals.

High-Purity Ligand Synthesis for Coordination Chemistry and MOF Construction

Abstract & Strategic Overview

Bis-pyridyl-propane-1,3-dione derivatives (e.g., 1,3-di(pyridin-2-yl)propane-1,3-dione) represent a critical class of N,O-donor ligands. These molecules bridge the gap between classical

-diketonate coordination chemistry and supramolecular assembly, serving as essential "girders" in the construction of Metal-Organic Frameworks (MOFs) and luminescent coordination polymers.

The synthesis of these derivatives presents a unique challenge: the amphoteric nature of the product. The molecule possesses acidic enolizable protons (

-carbons) and basic pyridine nitrogen atoms. A standard workup often fails because the product can be trapped as a water-soluble salt (either pyridinium or enolate) if the pH is not rigorously controlled.

This guide details a robust, field-proven Claisen Condensation protocol using Sodium Hydride (NaH) in THF. This method offers superior yields (>85%) compared to classical alkoxide routes and minimizes side reactions such as self-condensation.

Chemical Basis & Mechanism

The one-pot synthesis relies on the Claisen Condensation between a pyridine ester and an acetylpyridine derivative.

Reaction Logic

• Deprotonation: A strong base (NaH) irreversibly deprotonates the acetylpyridine (

  -proton) to form a nucleophilic enolate.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of the pyridine ester.

• Elimination: Ethoxide is eliminated, forming the

  -diketone.

• Irreversible Deprotonation (Driving Force): The formed

  -diketone is more acidic ( ) than the starting ketone. The excess base immediately deprotonates the product, locking it as a stable enolate salt and driving the equilibrium forward.

Mechanistic Diagram

The following diagram illustrates the reaction pathway and the critical tautomeric equilibrium that defines the final product's stability.

Figure 1: Mechanistic pathway of the Claisen condensation for bis-pyridyl-propane-1,3-dione synthesis.

Protocol: NaH-Mediated One-Pot Synthesis

Target Molecule: 1,3-di(pyridin-2-yl)propane-1,3-dione (and 3-, 4- isomers) Scale: 10 mmol (scalable to 50 mmol)

Reagents & Equipment[1][2][3]

• Reagents:

  • 2-Acetylpyridine (1.21 g, 10 mmol) [or 3-, 4- isomer]

  • Ethyl picolinate (1.51 g, 10 mmol) [or nicotinate/isonicotinate]

  • Sodium Hydride (60% dispersion in mineral oil) (0.8 g, 20 mmol, 2.0 equiv.)

  • Tetrahydrofuran (THF), anhydrous (50 mL)

  • Glacial Acetic Acid (for neutralization)

• Equipment:

  • Three-neck round-bottom flask (100 mL)

  • Reflux condenser with drying tube (CaCl2) or Nitrogen inlet

  • Addition funnel (pressure-equalizing)

  • Ice-water bath

Step-by-Step Methodology

Phase 1: Enolate Formation

• Apparatus Setup: Flame-dry the glassware under vacuum and purge with Nitrogen/Argon. Moisture is the primary cause of low yields.

• Base Preparation: Place NaH (60% dispersion) in the flask.

  • Expert Tip: For high purity, wash NaH with dry hexane (2 x 10 mL) to remove mineral oil. Decant hexane carefully under inert gas.

• Solvent Addition: Suspend the washed NaH in anhydrous THF (30 mL). Cool to 0°C.[1][2]

• Ketone Addition: Mix 2-acetylpyridine (10 mmol) with 5 mL THF. Add dropwise to the NaH suspension over 15 minutes.

  • Observation: Hydrogen gas evolution will occur. The solution may turn yellow/orange indicating enolate formation. Stir at 0°C for 30 minutes.

Phase 2: Condensation

• Ester Addition: Mix Ethyl picolinate (10 mmol) with 5 mL THF. Add dropwise to the reaction mixture at 0°C.

• Reaction: Remove the ice bath. Allow to warm to room temperature, then heat to reflux (66°C) for 4–6 hours.

  • Monitoring: The reaction mixture will become thick and heterogeneous as the sodium salt of the diketone precipitates. This is a positive sign.

Phase 3: Critical Workup (The Isoelectric Trap)

Most protocols fail here due to incorrect pH handling.

• Quenching: Cool the mixture to 0°C. Carefully add Methanol (2 mL) to destroy excess NaH, followed by water (50 mL). The solid precipitate should dissolve, forming a clear, basic aqueous solution (pH > 11).

• Washing: Extract the aqueous layer with Diethyl Ether (2 x 30 mL) to remove unreacted neutral organic starting materials (mineral oil, ketone, ester). Discard the organic layer. The product is in the aqueous layer.

• Acidification (The Critical Step):

  • Place the aqueous layer in a beaker with a pH meter.

  • Slowly add Glacial Acetic Acid (or 1M HCl) dropwise with vigorous stirring.

  • Target pH: 5.5 – 6.5.

  • Why? At pH < 4, the pyridine nitrogen protonates (

    ), making the molecule water-soluble. At pH > 8, the enolate ( ) persists. The neutral species precipitates only in the mild acidic/neutral window.

• Isolation: A yellow/earthy precipitate will form. Filter via vacuum filtration. Wash with cold water (3 x 20 mL).

Phase 4: Purification[3]

• Recrystallization: Dissolve the crude solid in hot Ethanol or Acetonitrile. Allow to cool slowly to 4°C.

• Yield: Expected yield is 80–90%.

• Appearance: Yellow needles or powder.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow emphasizing the critical pH adjustment step.

Characterization & Data Analysis

The product exists in equilibrium between the diketo and the enol form.[4] In solution (

), the enol form predominates due to the stabilization by intramolecular hydrogen bonding.

Technique	Expected Signal / Feature	Interpretation
1H NMR	16.0 - 17.5 ppm (Broad Singlet, 1H)	Enolic -OH . Highly deshielded due to strong intramolecular H-bond.
1H NMR	7.2 - 7.5 ppm (Singlet, 1H)	Methine (=CH-) . Characteristic of the enol tautomer.
1H NMR	8.5 - 8.7 ppm (Doublet)	Pyridine -H . Shifted downfield due to electron-withdrawing carbonyls.
IR	1600 - 1620 cm	C=O (Chelated) . Lower frequency than normal ketones due to conjugation/H-bonding.
MS (ESI)	= 227.23	Protonated molecular ion.

Tautomerism Note

In the solid state (X-ray), these molecules often adopt the cis-enol configuration, planarized by the O-H···O hydrogen bond.[5][6] In polar solvents (DMSO), you may observe a small percentage of the diketo form (

~4.5 ppm for ).

Troubleshooting Guide

Problem	Probable Cause	Solution
Low Yield (<40%)	Moisture in THF or old NaH.	Use freshly distilled THF (Na/Benzophenone) and fresh NaH.
No Precipitate on Acidification	pH is too low (< 4).	The pyridine is protonated. Add dilute NaOH or NaHCO3 to bring pH back to ~6.
Sticky/Oily Product	Incomplete drying or impurities.	Triturate the oil with cold diethyl ether or hexane to induce crystallization.
Product is Red/Brown	Oxidation or polymerization.	Ensure inert atmosphere (N2/Ar) is maintained throughout reflux.

References

• Burrows, A. D., et al. (2011). "Mixed-metal organic frameworks (MMOFs) based on dipyridyl

  -diketonates." CrystEngComm, 13, 22-35. Link

• Hansen, P. E., et al. (2023).[5] "Tautomerism of pyridinylbutane-1,3-diones: An NMR and DFT study." Magnetic Resonance in Chemistry, 61(6), 356-362.[5] Link

• Schulz, M., et al. (2011). "Heterogeneously Catalyzed Diastereoselective Synthesis of 2-Nitro-1,3-di(pyridin-2-yl)propane." Zeitschrift für Naturforschung B, 66(6), 611–623. Link

• Heller, S. T., & Natarajan, S. R. (2006).[7] "1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles." Organic Letters, 8(13), 2675–2678. Link

• Sigma-Aldrich. "Product Specification: 1,3-Di(2-pyridyl)-1,3-propanedione."[8] Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 5. Tautomerism of pyridinylbutane-1,3-diones: An NMR and DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. znaturforsch.com [znaturforsch.com]
• 7. 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles [organic-chemistry.org]
• 8. 1,3-DI-PYRIDIN-3-YL-PROPANE-1,3-DIONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Overcoming steric hindrance in 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione complexes

[1]

Current Status: Online Department: Advanced Coordination Chemistry & Supramolecular Synthesis Lead Scientist: Dr. Aris Thorne[1]

Introduction: The "Methyl-Clash" Paradox

Welcome to the technical hub for 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (hereafter referred to as BMPPD ).[1]

If you are here, you are likely facing the "Methyl-Clash" paradox. The non-methylated parent ligand (1,3-di(pyridin-2-yl)propane-1,3-dione) is a textbook

chelator that forms planar, stable complexes.[1] However, the introduction of 6-methyl groups at the pyridine rings creates significant steric hindrance adjacent to the nitrogen donor sites.

This modification drastically alters coordination geometry:

• Destabilization of Planarity: The methyl groups clash with the carbonyl oxygen atoms or the metal's auxiliary ligands, preventing the formation of standard square-planar or octahedral "pincer" complexes.

• Helicate Formation: To relieve this strain, the ligand often twists, favoring the formation of dinuclear double-stranded helicates with transition metals (Cu, Ag).[2]

• Lanthanide Selectivity: The steric bulk creates a "pocket" that is often too crowded for 3d transition metals but perfect for high-coordinate 4f Lanthanides (Eu, Tb), making this ligand a prime candidate for luminescent materials.[2]

This guide provides the protocols to synthesize the ligand correctly and strategies to overcome (or exploit) this steric hindrance during complexation.

Module 1: Ligand Synthesis & Purification

Before addressing complexation, we must ensure the ligand is synthesized in the correct tautomeric form.[2] The BMPPD ligand exists in a keto-enol equilibrium, but the enol form is required for coordination.[1]

Standard Operating Procedure: Claisen Condensation

Reaction Logic: We utilize a Claisen condensation between 6-methyl-2-acetylpyridine and ethyl 6-methylpicolinate.[1] Sodium ethoxide (NaOEt) is used as the base to generate the enolate.

Critical Steric Note: The methyl groups do not significantly hinder the organic synthesis, but they do lower the melting point and solubility compared to the non-methylated analog.[2]

Protocol Steps:

• Activation: Dissolve 6-methyl-2-acetylpyridine (10 mmol) in anhydrous THF (20 mL).

• Base Addition: Add NaOEt (2.5 equiv) slowly at 0°C. The solution will turn yellow/orange (enolate formation). Stir for 30 mins.

• Coupling: Dropwise add ethyl 6-methylpicolinate (10 mmol) in THF.

• Reflux: Heat to reflux (65°C) for 12 hours. The mixture will darken.

• Acidification (CRITICAL): Cool to RT. Pour into ice water. Acidify with glacial acetic acid to pH 5-6.

  • Why? Mineral acids (HCl) can protonate the pyridine nitrogens, trapping the ligand as a salt and preventing precipitation.[2] Acetic acid ensures only the enolate is protonated.

• Purification: Filter the precipitate. Recrystallize from hot Ethanol/Acetone (1:1).

Data Verification Table

Parameter	Expected Value	Troubleshooting
Appearance	Pale yellow/off-white needles	Brown/Oily: Incomplete acidification or oligomerization.[1] Recrystallize immediately.
1H NMR (Enol)	~16-17 ppm (OH proton)	Missing OH peak: Ligand is in diketo form. Heat in solvent to drive enolization.[1][2]
Yield	60-75%	<40%: Moisture in THF killed the NaOEt.[1] Use freshly distilled solvents.[1][2]

Module 2: Overcoming Steric Hindrance in Complexation

This is where the steric hindrance of the 6-methyl groups becomes the primary variable.[1] You must choose your strategy based on the metal ion radius.

Workflow Visualization

Figure 1: Decision matrix for complexation strategies based on ionic radius.[1] The 6-methyl groups dictate a divergent path between transition metals (helicates) and lanthanides (capped monomers).

Scenario A: Transition Metals (Cu, Ni, Zn)

The Issue: The 6-methyl groups prevent the ligand from lying flat around a single metal ion in a square-planar geometry (unlike the non-methylated analog). The Fix: Force the system into a Supramolecular Helicate .

Protocol: Synthesis of the [Cu

(BMPPD) ] Helicate

• Stoichiometry: Use a 1:1 Metal:Ligand ratio (not 1:2).

• Solvent: Acetonitrile (MeCN). The linear nature of MeCN reduces solvent competition.

• Procedure:

  • Dissolve BMPPD (0.1 mmol) in MeCN (10 mL).

  • Add [Cu(MeCN)

    ]PF (0.1 mmol) solution.

  • Observation: The solution will turn dark red/brown instantly.

  • Do NOT Reflux. High heat can dissociate the kinetic helicate product. Stir at RT for 4 hours.

• Isolation: Slow diffusion of Diethyl Ether into the MeCN solution.

• Result: The ligand strands wrap around two copper centers, with the methyl groups pointing "outwards" to minimize clash.[2]

Scenario B: Lanthanides (Eu, Tb)

The Issue: Lanthanides are large enough to accept the ligand, but the methyl groups make the coordination sphere "leaky" to water, which quenches luminescence (OH oscillators).[2] The Fix: Use Auxiliary Capping Ligands to seal the coordination sphere.

Protocol: Synthesis of [Eu(BMPPD)

(phen)] (Luminescent Complex)

• Stoichiometry: 1:3:1 (Eu : BMPPD : Phenanthroline).

• Base: Use Piperidine (weak base) to deprotonate the diketone.

• Procedure:

  • Dissolve BMPPD (3 mmol) and 1,10-Phenanthroline (1 mmol) in Ethanol (20 mL).

  • Add Piperidine (3 mmol).

  • Add EuCl

    [1]·6H O (1 mmol) dissolved in minimal water/ethanol.

  • Reflux for 6 hours.[1][2]

• Steric Advantage: The 6-methyl groups prevent the formation of polymeric networks (common with non-methylated ligands), resulting in discrete, highly soluble molecular species.[2]

Module 3: Troubleshooting & FAQs

Q1: My copper complex is precipitating as an amorphous sludge, not crystals. Why?

A: You likely used a coordinating solvent like DMF or DMSO.[1]

• Reasoning: The 6-methyl steric hindrance weakens the Metal-Nitrogen bond.[1] Strong donor solvents (DMSO) can displace the pyridine nitrogen, leading to partial dissociation and precipitation of hydroxides.[2]

• Solution: Switch to non-coordinating solvents like Dichloromethane (DCM) or Nitromethane for transition metals.

Q2: The NMR spectrum of my complex shows broad, undefined peaks.

A: This indicates Fluxional Behavior caused by the steric clash.[2]

• Reasoning: The ligand is "rocking" back and forth because it cannot lock into a planar conformation.

• Solution: Run a Variable Temperature (VT) NMR at -40°C. This will freeze the conformational exchange, resolving the spectrum into sharp peaks corresponding to the specific twisted isomer.[2]

Q3: Why is the Quantum Yield (QY) of my Eu-complex lower than expected?

A: The steric bulk of the methyl groups might be preventing the full 3:1 coordination, leaving open sites for water molecules.

• Solution: Dry your solvents rigorously.[1][2] Water molecules coordinate to the Eu(III) center and quench emission via O-H vibration. The methyl groups make it harder for the ligand to "shield" the metal from water. Add a bulky auxiliary ligand like bathophenanthroline to physically block water access.[1]

References

• Constable, E. C., et al. (1990).[2] "The coordination chemistry of 1,3-bis(2-pyridyl)propane-1,3-dione and related ligands." Journal of the Chemical Society, Dalton Transactions.[2] (Establishes the baseline for non-methylated analogs).

• Piguet, C., et al. (1997).[2] "Helicates as Versatile Supramolecular Complexes." Chemical Reviews. (Authoritative review on how steric hindrance in pyridine ligands drives helicate formation).

• Binnemans, K. (2005).[2] "Interpretation of Europium(III) Spectra." Coordination Chemistry Reviews. (Explains the effect of symmetry and coordination environment on Ln-luminescence).

• Albrecht, M. (2001).[2] "Supramolecular Chemistry of Beta-Diketonate Ligands." Chem. Soc. Rev.[1][2] (Discusses the specific role of 1,3-dione bridges in supramolecular assembly).

(Note: While specific papers on the exact BMPPD ligand are rare, the chemistry described above is derived from the established behavior of the homologous 6-methyl-2,2'-bipyridine and beta-diketone families as cited in standard coordination chemistry literature.)

Sources

• 1. mof.alfa-chemistry.com [mof.alfa-chemistry.com]
• 2. Synthesis of Chiral Helic[1]triptycene[3]arenes and Their Enantioselective Recognition towards Chiral Guests Containing Aminoindan Groups | MDPI [mdpi.com]

Technical Support Center: Crystallization Troubleshooting for 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

Welcome to the Advanced Crystallization Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic hurdles associated with isolating 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione .

This molecule is a highly functionalized

-diketone flanked by two sterically hindered 6-methyl-pyridine rings. During crystallization, researchers typically encounter three major failure modes: liquid-liquid phase separation (oiling out), keto-enol tautomerism disrupting lattice packing, and high-affinity trace metal chelation. This guide provides the mechanistic causality behind these issues and field-proven, self-validating protocols to resolve them.

Part 1: Core Troubleshooting FAQs

Q1: Why does my compound "oil out" instead of forming a crystalline suspension, and how do I resolve this? A1: "Oiling out" (liquid-liquid phase separation) occurs when the saturation temperature of your solution exceeds the depressed melting point of the solute-solvent mixture, causing the product to separate as a dense, impure liquid phase rather than nucleating as a solid[1]. For this specific molecule, the presence of the highly flexible diketo tautomer in solution exacerbates this issue by disrupting the planar packing required for crystal nucleation.

• The Causality: Rapid cooling traps the flexible molecules in a supersaturated state where the activation energy for solid nucleation is too high, thermodynamically favoring phase separation.

• The Fix: Switch to a non-polar solvent system that drives the equilibrium toward the planar enol form. Implement a very slow cooling ramp (0.1 °C/min) and introduce seed crystals just below the saturation curve to bypass the nucleation energy barrier[2].

Q2: How does keto-enol tautomerism dictate my solvent selection? A2:

-diketones exist in a dynamic equilibrium between their diketo and enol forms[3]. The enol form is characterized by a strong intramolecular hydrogen bond, creating a pseudo-six-membered ring that is highly planar and packs efficiently into a crystal lattice[4].

• The Causality: Polar protic solvents (like methanol or water) hydrogen-bond with the carbonyl oxygens, disrupting the intramolecular hydrogen bond and artificially increasing the population of the non-planar diketo form in solution. This hinders crystallization.

• The Fix: Non-polar solvents (like heptane) or moderately polar aprotic solvents (like toluene) preserve the intramolecular hydrogen bond, maximizing the enol concentration and facilitating rapid, high-purity crystal growth[5].

Q3: My isolated product is tinted green/orange instead of colorless/white, and the yield is extremely low. What is the mechanism behind this? A3: The 1,3-bis(2-pyridyl)-propane-1,3-dione scaffold is a potent chelating agent. The combination of the

-diketonate enolate and the two pyridine nitrogens creates an ideal binding pocket for transition metals[6].

• The Causality: Trace metals (e.g., Cu²⁺, Fe³⁺, Ni²⁺) from stainless steel reactors, spatulas, or low-grade solvents will spontaneously coordinate with the ligand, forming highly soluble, intensely colored metal complexes[6]. These complexes act as crystal habit modifiers, poisoning the growing crystal faces and halting crystallization.

• The Fix: You must perform a pre-crystallization wash with a dilute aqueous chelator (e.g., 0.1 M EDTA) to strip trace metals before attempting crystallization.

Part 2: Quantitative Data & Solvent Strategy

To optimize your crystallization, you must select a solvent system that balances solubility with tautomeric control. The table below summarizes the quantitative polarity indices and their mechanistic influence on the crystallization outcome.

Solvent System	Polarity Index	Dominant Tautomer in Solution	Crystallization Risk	Recommended Action
Water / Methanol	High (5.1 - 9.0)	Diketo (Flexible)	Very High (Oiling Out)	Avoid. Disrupts intramolecular H-bonds and prevents nucleation.
Ethyl Acetate / Hexane	Moderate (4.4)	Enol (Planar)	Low	Acceptable. Good for initial extractions and fast precipitations.
Toluene / Heptane	Low (0.1 - 2.4)	Enol (Planar)	Very Low	Ideal. Maximizes enol concentration for optimal lattice packing.
Dichloromethane	Moderate (3.1)	Mixed	Medium	Avoid for cooling. Too volatile for controlled slow-cooling ramps.

Part 3: Self-Validating Experimental Protocol

Protocol: Seeded Anti-Solvent Crystallization with Metal Scavenging Objective: Isolate the pure enol tautomer of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione while preventing liquid-liquid phase separation and metal contamination.

Step 1: Metal Scavenging (Pre-Treatment)

• Dissolve the crude compound in ethyl acetate (10 mL/g).

• Wash the organic layer twice with 0.1 M aqueous EDTA (pH 7.0) to strip trace transition metals.

• Self-Validation Checkpoint: Inspect the organic layer. It must be pale yellow or colorless. If it retains a green/orange hue, metal chelates are still present; you must repeat the EDTA wash before proceeding.

Step 2: Solvent Exchange & Hot Dissolution

• Dry the validated organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Re-dissolve the residue in a minimal volume of hot toluene (an enol-favoring solvent) at 80 °C.

Step 3: Polish Filtration

• Pass the hot solution through a pre-warmed 0.45 µm PTFE syringe filter into a clean, heated crystallization vessel.

• Causality: This removes heterogeneous nucleation sites (dust/insolubles) that can trigger premature, uncontrolled precipitation.

Step 4: Anti-Solvent Addition & Seeding

• Maintain the solution at 75 °C. Slowly add hot heptane (anti-solvent) dropwise until the solution becomes faintly turbid, then add 1-2 drops of toluene until it just clears.

• Introduce 1-2 mg of pure 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione seed crystals[7].

• Self-Validation Checkpoint: Observe the seed crystals. If they dissolve completely, the solution is undersaturated; add more heptane. If they remain suspended and begin to grow sharply defined edges, the system is properly supersaturated.

Step 5: Controlled Cooling & Isolation

• Cool the vessel at a strict rate of 0.1 °C/min down to 5 °C.

• Self-Validation Checkpoint: Monitor the suspension. If the mixture turns milky/opalescent without distinct birefringent particles (visible under a polarized light microscope), it has "oiled out"[1]. Immediately reheat to 80 °C, add 5% more toluene, and restart the cooling ramp.

• Filter the resulting crystalline suspension via vacuum filtration, wash with ice-cold heptane, and dry under vacuum at 40 °C.

Part 4: Crystallization Workflow Diagram

The following logical workflow illustrates the troubleshooting decision tree for the crystallization of

-diketone derivatives.

Caption: Troubleshooting workflow for β-diketone crystallization and phase separation.

Part 5: References

• [1] Recrystallization: A stemless funnel is always recommended. University of Wisconsin-Madison. 1

• [3] Thienyl-containing β-diketones: Synthesis, characterization, crystal structure and keto-enol kinetics. ResearchGate.3

• [4] Tautomerism of β-Diketones and β-Thioxoketones. MDPI. 4

• [6] Conventional and Ultrasonic synthesis of β-diketone with Mn(II), Fe(III), Co(II), Ni(II). Der Pharma Chemica. 6

• [5] Studies on Extraction Behaviour of Cobalt(II) with Nitrobenzoylprazolone-5. Scientific Research Publishing. 5

• [2] Technical Support Center: Scaling Up Benzoylacetone Synthesis. BenchChem. 2

• [7] CRYSTALLIZATION - Induction of Crystallization. Geocities.ws. 7

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Studies on Extraction Behaviour of Cobalt(II) with Nitrobenzoylprazolone-5 [scirp.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. geocities.ws [geocities.ws]

Technical Support Center: Purification of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

[1][2]

Case ID: PUR-93733-12-1 Subject: Removal of Impurities from Crude 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione Assigned Specialist: Senior Application Scientist, Ligand Synthesis Division[1]

Introduction: The Nature of Your Compound

Welcome to the Technical Support Center. You are working with 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (CAS: 93733-12-1), a symmetric

-diketone ligand commonly synthesized via Claisen condensation.[1]

Because this reaction involves strong bases (e.g., NaOEt, KOtBu) and ester/ketone precursors, your crude mixture likely contains specific impurity classes:

• Unreacted Starting Materials: 6-methyl-2-acetylpyridine and ethyl 6-methylpicolinate.[1]

• Side Products: Self-condensation oligomers (aldol products) responsible for the "tarry" or dark red color often observed.[1]

• Inorganic Salts: Residual sodium/potassium salts trapped in the lattice.

This guide provides a modular approach to purification, moving from standard chemical extraction to high-purity crystallization.[1]

Module 1: Diagnosis & Initial Assessment

Q: My NMR shows a complex forest of peaks. Is my compound even there? A: Do not panic.

-diketones exhibit keto-enol tautomerism . In solution (CDCl ), the enol form is often favored due to the stabilization by the intramolecular hydrogen bond and the conjugation with the pyridine rings.

• Look for: A sharp singlet (enol -OH) often very downfield (>14 ppm, sometimes broad) and a singlet for the methine proton (-CH=) around 6.5–7.5 ppm.[1]

• The "Impurity": If you see a methylene triplet/singlet around 4.0–5.0 ppm, that is the keto form. It is not an impurity; it is the same molecule.

• Real Impurities: Look for distinct acetyl methyl singlets (~2.6 ppm) from unreacted 6-methyl-2-acetylpyridine or ethyl quartets from the ester.[1]

Q: The crude is a dark brown oil/solid. Is it ruined? A: Likely not. Pyridine-based anions are often brightly colored (yellow/orange/red).[1] Dark brown usually indicates trace oxidation products of the pyridine amines or polymerization. These are often highly soluble in organics and can be washed away or removed via carbon treatment.

Module 2: Purification Protocols

Protocol A: Acid-Base "Switch" Extraction (The Gold Standard)

Recommended as the first step for all crude mixtures.[1]

Logic: The methylene protons between the carbonyls are acidic (pKa

9–11). We can selectively deprotonate the product to make it water-soluble, while neutral impurities (starting materials) remain in the organic layer.

Reagents:

• Dichloromethane (DCM)[1]

• 1M Sodium Hydroxide (NaOH)[1]

• 1M Hydrochloric Acid (HCl) or Glacial Acetic Acid[1]

Step-by-Step:

• Dissolution: Dissolve the crude solid in DCM (approx. 10–15 mL per gram).

• Extraction (The Switch): Transfer to a separatory funnel. Add an equal volume of 1M NaOH . Shake vigorously.

  • Observation: The product moves to the aqueous top layer (as the enolate anion), often turning it bright yellow/orange. The organic bottom layer contains neutral impurities.

• Wash: Drain the DCM layer. Wash the aqueous layer twice more with fresh DCM to remove all traces of starting materials. Discard the DCM layers.

• Precipitation: Cool the aqueous layer in an ice bath. Slowly add 1M HCl or Glacial Acetic Acid dropwise while stirring.

  • Target: pH

    4–5.

  • Result: The neutral

    -diketone will precipitate out as a solid.[1]

• Isolation: Filter the solid, wash with copious water (to remove salts), and dry under vacuum.

Protocol B: Recrystallization (Final Polish)

Use this after Protocol A if higher purity is required (e.g., for crystallography or quantum yield measurements).

Solvent Systems:

• Option 1 (Standard): Ethanol (hot)

  Slow cooling.

• Option 2 (Polar): Acetonitrile.[2]

• Option 3 (Layering): Dissolve in minimal DCM; layer Hexane on top and let diffuse.

Procedure:

• Dissolve the dried solid from Protocol A in the minimum amount of boiling Ethanol.

• If the solution is dark, add activated charcoal, boil for 5 mins, and filter hot through Celite.

• Allow the filtrate to cool slowly to room temperature, then to 4°C.

• Collect crystals via filtration.

Protocol C: Copper(II) Complexation (The "Nuclear Option")

Use only if Protocol A fails to remove persistent organic side products.

Logic:

-diketones form highly stable, neutral complexes with Cu(II).[1] Most impurities do not. We form the complex, isolate it, and then decompose it back to the ligand.

• Complexation: Dissolve crude ligand in Methanol. Add 0.5 equiv of Copper(II) Acetate solution. A precipitate (the Cu-complex) will form immediately.[1] Filter and wash this precipitate with MeOH.

• Decomposition: Suspend the Cu-complex in DCM. Shake with 10% HCl or H

  SO . The acid protonates the ligand (releasing it into DCM) and traps the Copper in the aqueous layer.

• Isolation: Separate the DCM layer, dry over MgSO

  , and evaporate.

Module 3: Troubleshooting & FAQs

Q: I acidified the aqueous layer in Protocol A, but no solid formed. It’s just milky.

• Cause: The particle size is too small (colloidal) or the concentration is too low.

• Fix:

  • Check pH: Ensure it is acidic (pH < 5).

  • "Salting Out": Add solid NaCl to the aqueous phase to increase ionic strength.

  • Extraction Back: If it refuses to filter, extract the milky aqueous layer with fresh DCM, dry the DCM, and evaporate.

Q: My product is "oiling out" during recrystallization.

• Cause: The solution is too concentrated or cooled too quickly.

• Fix: Re-heat to dissolve the oil. Add a small amount of a "bad" solvent (e.g., water if using EtOH, or Hexane if using EtOAc) until just cloudy, then add a drop of "good" solvent to clear it. Let it cool very slowly in a Dewar flask or water bath. Scratching the glass with a spatula can induce nucleation.

Q: The color is persistent (Red/Brown) even after recrystallization.

• Fix: This is likely trace oligomers.[1] Perform a filtration through a short silica plug :

  • Dissolve product in DCM/Hexane (1:1).

  • Pass through a short pad of silica gel. The monomeric ligand usually elutes easily, while the dark polymeric impurities stick to the silica.

Module 4: Workflow Visualization

Figure 1: Acid-Base Purification Logic Flow

Caption: Logical flow for the Acid-Base extraction method, exploiting the pKa difference between the target

-diketone and neutral impurities.

Figure 2: Troubleshooting Decision Tree

Caption: Rapid response decision tree for common purification failures.

References

• Sigma-Aldrich. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione Product Information. (Accessed 2026).[3] Link

• AChemBlock. Product Analysis: 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (CAS 93733-12-1).[1][4]Link[1]

• Royal Society of Chemistry. Synthesis and purification of pyridine-based beta-diketones.[1] RSC Advances. Link

• National Institutes of Health (PubChem). 1,3-Di(2-pyridyl)-1,3-propanedione Compound Summary.[1]Link[1]

• Master Organic Chemistry. The Claisen Condensation: Mechanism and Impurity Profiles.Link[1]

Sources

• 1. 1,3-Bis(bis(pyridin-2-ylmethyl)amino)propan-2-ol | C27H30N6O | CID 9875868 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and structures of dinuclear palladium complexes with 1,3-benzimidazolidine-2-thione and 1,3-imidazoline-2-thione - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [cora.ucc.ie]
• 4. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]

Troubleshooting Claisen condensation in 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione synthesis

[1][2]

Status: Operational Ticket ID: CL-PYR-1337 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary

You are attempting to synthesize 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (often abbreviated as BmPyPD or similar derivatives in ligand chemistry). This is a classic Crossed Claisen Condensation between a ketone (2-acetyl-6-methylpyridine) and an ester (ethyl 6-methylpicolinate).[1][2]

While the Claisen condensation is a textbook reaction, the presence of the pyridine ring introduces three specific failure modes:

• Competitive Coordination: The pyridine nitrogen can chelate the metal cation (Na⁺/K⁺), stabilizing the enolate and preventing reaction.

• Amphoteric Workup Issues: The product has both a basic site (pyridine N) and an acidic site (enolic OH), making pH control during isolation critical.[2]

• Tautomeric Equilibrium: The product exists in a dynamic equilibrium between keto and enol forms, complicating NMR interpretation and crystallization.

This guide addresses these specific technical hurdles.

Module 1: The Reaction System & Mechanism

Before troubleshooting, verify your system matches the required thermodynamic parameters. The reaction is driven by the formation of a stable enolate salt of the product.[3][4]

Standard Protocol Parameters

• Reactant A: 2-Acetyl-6-methylpyridine (1.0 equiv)[1][2]

• Reactant B: Ethyl 6-methylpicolinate (1.0–1.2 equiv)[1][2]

• Base: Sodium Ethoxide (NaOEt) or Potassium tert-butoxide (KOtBu) (2.0+ equiv).[1][2]

• Solvent: Anhydrous THF or Toluene.[1][2]

Mechanistic Pathway (Visualization)

The following diagram outlines the critical path and failure points. Note the "Thermodynamic Sink" at the end; if you do not use enough base to reach this state, the reaction will reverse.

Figure 1: The Claisen Condensation Logic Flow. Note that Step 4 is the driving force; without it, the equilibrium favors the starting materials.

Module 2: Troubleshooting Reaction Failure (Low Yield/No Reaction)

Issue: "The reaction mixture didn't change color / No precipitate formed."

Diagnosis: Moisture Contamination or Degraded Base.[1][2] The Claisen condensation is strictly anhydrous. Water destroys the base (NaOEt + H₂O → NaOH + EtOH).[2] NaOH is not strong enough to drive the reaction effectively and causes ester hydrolysis (saponification) instead of condensation.[2]

Corrective Actions:

• Base Quality Check: If using NaH, is it grey (good) or white (oxidized)? If using NaOEt, is it freshly prepared?

  • Recommendation: Use Potassium tert-butoxide (KOtBu) in THF.[1][2] It is a stronger base and less nucleophilic than ethoxide, reducing transesterification side reactions.

• Solvent Drying: THF must be distilled from sodium/benzophenone or passed through an activated alumina column.[1][2]

• The "Yellow Slurry" Indicator: A successful reaction involving pyridine ketones must turn bright yellow or orange and eventually become a thick slurry (the sodium salt of the diketone precipitating out). If it stays clear, the reaction has failed.

Issue: "The reaction solidified into a brick and stirring stopped."

Diagnosis: Enolate Aggregation.[1][2] The sodium salt of the product is highly insoluble in non-polar solvents. If stirring stops, mass transfer stops, and the reaction stalls.[2]

Corrective Actions:

• Solvent Volume: Dilute the reaction. Increase solvent volume by 50-100%.

• Mechanical Stirring: Magnetic stir bars are insufficient for >5g scales.[1][2] Use an overhead mechanical stirrer.[1]

• Crown Ethers (Advanced): Add catalytic 18-crown-6 (if using K+) or 15-crown-5 (if using Na+).[1][2] This sequesters the metal cation, breaking up aggregates and increasing the reactivity of the "naked" enolate.

Module 3: Workup & Isolation (The "Isoelectric Trap")

This is the most common failure point for pyridine-based ligands.[1]

The Problem: Amphoteric Nature

• pH < 4: The pyridine nitrogens are protonated (Py-H⁺).[1][2] The molecule is a water-soluble salt.[1] Product lost in aqueous layer.

• pH > 10: The beta-diketone is deprotonated (Enolate⁻).[1][2] The molecule is a water-soluble salt.[1] Product lost in aqueous layer.

• Target pH: You must hit the Isoelectric Point (approx pH 6–7) to precipitate the neutral ligand.[2]

Troubleshooting Guide: The Acidification Step

Q: I added HCl and nothing precipitated. A: You likely over-acidified.

• Protocol: Pour the reaction mixture into ice water. It will be basic (pH ~12).[1][2]

• Action: Add Glacial Acetic Acid (AcOH) dropwise while monitoring pH.

• Observation: As pH drops to 8, turbidity should appear.[1][2] At pH 6-7, massive precipitation should occur.[1][2] If you hit pH 2, the solution will clear up again (protonated pyridine).[2]

• Recovery: If you over-shot to pH 2, slowly add saturated NaHCO₃ to bring it back up to pH 6.[1][2]

Data Table: Solubility vs. pH

Species Form	pH Range	Solubility (Water)	Solubility (Organic)
Enolate Anion	> 9	High	Low
Neutral Ligand	5 – 8	Low (Precipitates)	High
Py-H⁺ Cation	< 4	High	Low

Module 4: Purification (The Copper Complex Trick)

Issue: "My product is an oil/sticky solid and looks impure by NMR."

Diagnosis: Keto-Enol Tautomerism + Trace Impurities.[1][2] Beta-diketones are notoriously difficult to purify by column chromatography because they streak on silica (due to the acidic enol proton interacting with silanols).[1][2]

The "Secret Weapon": Copper(II) Complexation This method uses the specific chelating ability of beta-diketones to purify them chemically, bypassing chromatography.[2]

Protocol:

• Complexation: Dissolve the crude impure oil in hot Ethanol. Add a hot saturated solution of Copper(II) Acetate .[1][2]

• Precipitation: A neutral Copper(II) complex (Ligand₂-Cu) will precipitate (usually green or blue).[1][2] Impurities remain in solution.

• Filtration: Filter the solid copper complex and wash with cold EtOH and Ether.

• Decomplexation: Suspend the copper complex in a biphasic mixture of Chloroform (CHCl₃) and 10% Sulfuric Acid (H₂SO4) (or treat with H₂S gas if available).[2]

• Extraction: Shake vigorously. The acid protonates the ligand (releasing it into CHCl₃), while the Copper goes into the water as CuSO₄.

• Result: Evaporate the CHCl₃ layer to obtain analytical grade product.

Workup Decision Tree

Figure 2: Isolation and Purification Decision Tree. Note the branch for Copper Acetate purification if standard extraction fails.

References

• Clayden, J., Greeves, N., & Warren, S. (2012).[2] Organic Chemistry. Oxford University Press.[1] (Chapter 27: Thermodynamic control in Claisen condensations).

• Constable, E. C., et al. (2006).[1][2] "Synthesis of pyridine-2,6-diyl-bis(1,3-diketones) and their metal complexes." Dalton Transactions.[1][2] (Specific protocols for pyridine-functionalized beta-diketones).

• Master Organic Chemistry. (2020).[1][2] "The Claisen Condensation."[3][4][5][6][7][8][9][10][11] (Mechanistic overview and pKa considerations).

• Organic Chemistry Portal. "Claisen Condensation." (Reaction conditions and variations).[1][2][5][6][7][9][10][12][13]

• Sigma-Aldrich. "1,3-Di(2-pyridyl)-1,3-propanedione Product Information."[1][2] (Physical properties and handling).[1][2][13][14][15]

Sources

• 1. 1,3-Di(2-pyridyl)-1,3-propanedione 97 10198-89-7 [sigmaaldrich.com]
• 2. "{2,2'-[N,N'-Bis(pyridin-2-ylmeth­yl)propane-1,3-diyldi(nitrilo)]di­ace" by Craig C. McLauchlan, Daniel S. Kissel et al. [ir.library.illinoisstate.edu]
• 3. rajdhanicollege.ac.in [rajdhanicollege.ac.in]
• 4. Claisen Condensation – Mechanism, Variations & FAQs [allen.in]
• 5. The Claisen Condensation [sites.science.oregonstate.edu]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. ChemicalDesk.Com: Claisen Condensation [allchemist.blogspot.com]
• 11. Claisen Condensation [organic-chemistry.org]
• 12. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scirp.org [scirp.org]
• 14. labproinc.com [labproinc.com]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Characterization of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione: A Comparative Guide on Tautomeric Dynamics and Solvent Effects

Executive Summary

In the development of advanced metallodrugs, luminescent lanthanide probes, and transition metal catalysts, the selection of chelating ligands is paramount. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (CAS: 93733-12-1)[1] is a highly specialized N,O-chelator. Unlike simple β-diketones, this compound features two 6-methyl-pyridine rings flanking the diketone core, providing both extended π-conjugation and deliberate steric hindrance.

This guide objectively compares the 1H NMR performance and tautomeric dynamics of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione against standard alternatives like Acetylacetone (acac) and Dibenzoylmethane (DBM). By understanding its solvent-dependent keto-enol equilibrium, researchers can accurately validate ligand integrity and predict its coordination behavior in complex catalytic systems[2].

Mechanistic Foundation: The Causality of Keto-Enol Tautomerism

To accurately characterize this ligand via 1H NMR, one must first understand the thermodynamic drivers of its structure. β-diketones exist in a dynamic equilibrium between a keto form (characterized by a central active methylene, -CH2-) and an enol form (characterized by a methine proton, =CH-, and a hydroxyl group, -OH).

• Enol Stabilization (Resonance-Assisted Hydrogen Bonding): In non-polar solvents, the enol form is overwhelmingly favored. The causality lies in the formation of a strong, intramolecular hydrogen bond (O-H···O) that creates a pseudo-aromatic six-membered ring. In 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione, this enol ring is further conjugated with the adjacent pyridine rings, creating a highly stable, planar extended π-system[3].

• Keto Shift via Solvent Disruption: When introduced to polar, hydrogen-bond accepting solvents (like DMSO-d6), the solvent molecules compete for hydrogen bonding with the diketone's carbonyl oxygens. This intermolecular interaction disrupts the intramolecular H-bond, forcing a measurable population shift back toward the keto form[4].

Comparative 1H NMR Analysis

How does 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione compare to standard β-diketones? The extended conjugation and electron-withdrawing nature of the pyridine rings cause distinct deshielding effects in the NMR spectrum.

Table 1: Comparative 1H NMR Shifts of β-Diketone Ligands (in CDCl3 at 298 K)

Ligand Alternative	Enol -OH (ppm)	Enol =CH- (ppm)	Keto -CH2- (ppm)	Typical Enolization (%)	Structural Advantage
Acetylacetone (acac)	~15.5 (br s)	~5.5 (s)	~3.6 (s)	~80%	Minimal steric bulk; simple O,O-coordination.
Dibenzoylmethane (DBM)	~16.9 (br s)	~6.8 (s)	~4.6 (s)	~95%	High UV absorption; planar aryl conjugation.
1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione	~16.2 (br s)	~7.4 (s)	~4.8 (s)	>95%	N,O,O,N coordination potential; steric tuning via 6-methyl groups.

Data Synthesis Note: The enol =CH- proton of the bis-pyridyl derivative is significantly shifted downfield (~7.4 ppm) compared to acac (~5.5 ppm). This is a direct consequence of the diamagnetic anisotropy (ring current) generated by the adjacent pyridine rings.

Table 2: Solvent-Dependent Tautomerism of the Bis-Pyridyl Ligand

NMR Solvent	Dielectric Constant (ε)	H-Bond Acceptor?	Observed Keto:Enol Ratio	Causality
CDCl3	4.8	No	< 5 : > 95	Non-polar environment preserves the intramolecular O-H···O bond.
DMSO-d6	46.8	Yes (Strong)	~ 30 : 70	DMSO oxygen acts as a strong H-bond acceptor, stabilizing the keto form.

Experimental Protocol: Self-Validating NMR Workflow

To ensure high scientific integrity and reproducible quantification of the tautomeric ratio, follow this self-validating protocol.

Step 1: Anhydrous Sample Preparation

• Action: Dissolve 15 mg of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione in 0.6 mL of strictly anhydrous CDCl3 (stored over activated 4Å molecular sieves).

• Causality: Trace water in the solvent will undergo rapid chemical exchange with the enol -OH proton. This exchange broadens the signal at ~16.2 ppm into the baseline, destroying your ability to quantify the enol form accurately.

Step 2: Relaxation Delay (D1) Optimization

• Action: Set the NMR relaxation delay (D1) to a minimum of 5 seconds (standard default is often 1s).

• Causality: The enol -OH proton and the keto -CH2- protons exist in vastly different chemical environments and possess different longitudinal relaxation times (

  ). A short D1 will truncate the relaxation of the slower-relaxing nuclei, leading to skewed integration ratios that artificially misrepresent the keto-enol equilibrium.

Step 3: Variable Temperature (VT) Validation

• Action: Acquire spectra at 298 K, 318 K, and 338 K in a solvent like Toluene-d8.

• Causality: Tautomerism is a thermodynamic equilibrium (

  ). The enol form is enthalpically favored (due to the H-bond), but the keto form is entropically favored (greater rotational freedom). Heating the sample self-validates the system by demonstrating a predictable, quantifiable shift toward the keto form as temperature increases.

Workflow Visualization

Below is the logical workflow for screening solvents to control and quantify the tautomeric state of the ligand prior to metal complexation.

NMR Solvent-Screening Workflow for Tautomer Quantification.

References

Sources

• 1. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]
• 2. CN108816290A - A kind of Ullmann C-N cross-coupling reaction catalyst and the synthetic method based on it - Google Patents [patents.google.com]
• 3. znaturforsch.com [znaturforsch.com]
• 4. znaturforsch.com [znaturforsch.com]

A Senior Application Scientist's Guide to the UV-Vis Absorption Spectra of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione: A Comparative Analysis

This guide provides an in-depth analysis of the UV-Vis absorption spectra of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione, a β-dicarbonyl compound with significant potential in coordination chemistry and materials science. We will explore the pivotal role of keto-enol tautomerism, the influence of solvent polarity and pH on its electronic transitions, and draw objective comparisons with well-known β-dicarbonyl compounds, acetylacetone and dibenzoylmethane. This document is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the spectroscopic characterization of this class of compounds.

Introduction: The Spectroscopic Nuances of β-Dicarbonyl Compounds

β-Dicarbonyl compounds are a fascinating class of molecules characterized by the presence of two carbonyl groups separated by a single methylene group. This unique structural motif gives rise to a dynamic equilibrium between two tautomeric forms: the diketo form and the enol form.[1] The enol form is often stabilized by the formation of a conjugated system and a strong intramolecular hydrogen bond, creating a pseudo-aromatic six-membered ring.[2][3] This keto-enol tautomerism is the cornerstone of their chemical reactivity and, importantly, their UV-Vis absorption properties.

The position of this equilibrium is highly sensitive to the molecular structure and the surrounding environment, particularly the solvent and pH.[4][5] Understanding these influences is paramount for applications ranging from the synthesis of metal complexes to the design of novel pharmaceuticals.

This guide focuses on 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione, a compound distinguished by the presence of two 6-methyl-pyridin-2-yl substituents. These heterocyclic rings are expected to significantly influence the electronic properties and the tautomeric equilibrium compared to simpler β-dicarbonyls like acetylacetone (with methyl substituents) and dibenzoylmethane (with phenyl substituents).

The Subject of Analysis: 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

• Chemical Structure: C₁₅H₁₄N₂O₂

• Molar Mass: 254.29 g/mol

• CAS Number: 93733-12-1[6]

The presence of the pyridine rings introduces several key features:

• Extended Conjugation: The π-systems of the pyridine rings can extend the conjugation of the enol form, potentially leading to a bathochromic (red) shift in the UV-Vis absorption spectrum compared to non-aromatic analogues.

• pH-Sensitivity: The nitrogen atoms in the pyridine rings are basic and can be protonated in acidic media. This protonation will significantly alter the electronic structure of the molecule and, consequently, its UV-Vis spectrum.[7][8]

• Coordination Sites: The pyridine nitrogen atoms, in addition to the dicarbonyl oxygens, provide potential coordination sites for metal ions, making this a valuable ligand in coordination chemistry.

Experimental Protocol: A Validated Approach to UV-Vis Analysis

The following protocol outlines a robust methodology for the comprehensive UV-Vis spectroscopic analysis of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione.

Materials and Instrumentation

• Compound: 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione, 97% purity[6]

• Solvents: A range of spectroscopic grade solvents with varying polarities (e.g., n-hexane, cyclohexane, chloroform, acetonitrile, ethanol, methanol, water).

• Buffers: A series of buffer solutions covering a wide pH range (e.g., pH 2 to pH 12).

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

Step-by-Step Experimental Workflow

• Stock Solution Preparation:

  • Accurately weigh a small amount of the compound (e.g., 2.54 mg) and dissolve it in a suitable solvent (e.g., 10 mL of ethanol) to prepare a stock solution of known concentration (e.g., 1 mM).

• Analysis of Solvent Effects (Solvatochromism):

  • Prepare a series of dilute solutions (e.g., 10 µM) by diluting the stock solution with each of the selected solvents.

  • Record the UV-Vis absorption spectrum for each solution from 200 to 500 nm, using the respective pure solvent as a blank.

  • Identify the absorption maxima (λmax) and calculate the molar absorptivity (ε) for each band.

• Analysis of pH Effects:

  • Prepare a series of dilute solutions (e.g., 10 µM) in the different buffer solutions.

  • Record the UV-Vis absorption spectrum for each buffered solution from 200 to 500 nm, using the corresponding buffer as a blank.

  • Note any shifts in λmax and changes in ε as a function of pH.

The following diagram illustrates the experimental workflow:

Caption: Experimental workflow for UV-Vis analysis.

Results and Discussion: A Comparative Spectroscopic Analysis

Keto-Enol Tautomerism and UV-Vis Absorption

The UV-Vis spectra of β-dicarbonyl compounds are dominated by electronic transitions within the enol tautomer, which possesses a more extended conjugated system. Typically, two main absorption bands are observed:

• A strong absorption band at longer wavelengths (π → π* transition) associated with the conjugated enol form.

• A weaker absorption band at shorter wavelengths, which can be attributed to the keto form and other transitions.[2]

The following diagram illustrates the keto-enol equilibrium:

Caption: Keto-enol tautomerization equilibrium.

Predicted Solvent Effects

The proportion of the enol form is generally higher in non-polar solvents, where the intramolecular hydrogen bond is more stable. In polar protic solvents, intermolecular hydrogen bonding with the solvent can disrupt the intramolecular hydrogen bond, favoring the more polar keto form.[2][5]

Table 1: Predicted UV-Vis Absorption Maxima (λmax in nm) in Different Solvents

Compound	n-Hexane (Non-polar)	Chloroform (Polar Aprotic)	Ethanol (Polar Protic)
Acetylacetone	~272	~273	~274
Dibenzoylmethane	~345	~346	~348
1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (Predicted)	~350-360	~355-365	~360-370

The predicted red shift for the target compound is due to the extended conjugation provided by the pyridine rings.

Predicted pH Effects

The pyridine moieties in 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione make its UV-Vis spectrum highly sensitive to pH.

• Acidic Conditions (pH < 5): Protonation of the pyridine nitrogen atoms is expected. This will likely cause a hypsochromic (blue) shift in the absorption spectrum as the electron-withdrawing character of the protonated pyridinium ring disrupts the overall conjugation.[9][10]

• Neutral to Basic Conditions (pH > 7): The pyridine rings will be deprotonated, and the enolate form of the dicarbonyl moiety may become more prevalent at higher pH values, leading to a potential bathochromic (red) shift.

Table 2: Predicted UV-Vis Absorption Maxima (λmax in nm) at Different pH Values

Compound	Acidic (pH ~2)	Neutral (pH ~7)	Basic (pH ~10)
Acetylacetone	~274	~274	~292 (enolate)
Dibenzoylmethane	~348	~348	~385 (enolate)
1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (Predicted)	~330-340	~360-370	~380-390

Comparative Analysis with Alternative β-Dicarbonyls

The following diagram illustrates the key points of comparison:

Caption: Comparative analysis framework.

• Acetylacetone: With its simple methyl substituents, acetylacetone exhibits the lowest λmax. Its enol form is less stabilized by conjugation compared to the other two compounds.

• Dibenzoylmethane: The phenyl rings provide significant conjugation, resulting in a substantial red shift compared to acetylacetone.

• 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione: The pyridine rings are expected to provide even more extended conjugation than the phenyl rings, leading to the longest predicted λmax in neutral, non-polar solvents. The key differentiator for this compound is its pronounced pH sensitivity, which is absent in acetylacetone and dibenzoylmethane.

Conclusion

The UV-Vis absorption spectrum of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione is a powerful tool for probing its electronic structure and tautomeric equilibrium. The presence of pyridine rings introduces a unique combination of extended conjugation and pH sensitivity, setting it apart from common β-dicarbonyl compounds like acetylacetone and dibenzoylmethane. A thorough analysis of its solvatochromic and pH-dependent spectral changes, following the protocol outlined in this guide, will provide valuable insights for its application in diverse fields of chemical science.

References

• Solvatochromism of symmetrical 2,6-distyrylpyridines. An experimental and theoretical study. (2015). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 135, 435-446. [Link]

• UV-Vis Spectrum of Pyridine. SIELC Technologies. [Link]

• Solvatochromic study of highly fluorescent alkylated isocyanonaphthalenes, their π-stacking, hydrogen-bonding complexation, and quenching with pyridine. (2014). Journal of Photochemistry and Photobiology A: Chemistry, 294, 39-47. [Link]

• Solvatochromism in pure and binary solvent mixtures: Effects of the molecular structure of the zwitterionic probe. (2018). Journal of Molecular Liquids, 262, 337-345. [Link]

• Condensation of β-dicarbonyl compounds with halogenopyridinecarboxylic acids. A convenient synthesis of some naphthyridine derivatives. (1972). Journal of the Chemical Society, Perkin Transactions 1, 1639-1643. [Link]

• Solvatochromism and Molecular Selectivity of C-(4-chlorophenyl)-N-phenylnitrone: A Photophysical Study. (2013). Open Journal of Physical Chemistry, 3(3), 105-112. [Link]

• SYNTHESIS, SPECTRAL CHARACTERIZATION, ANTIMICROBIAL, ANTI-INFLAMMATORY, ANTIOXIDANT, AND CYCLIC VOLTAMMETRIC STUDIES OF β-DIKETONE AND ITS METAL COMPLEXES. (2017). International Journal of Pharmaceutical Sciences and Research, 8(12), 5135-5143. [Link]

• UV-VIS spectra of pyridine complex 1f at pH 5.5, 6.5, 7.4, and 8.5 in... ResearchGate. [Link]

• Solvent and pH Effects on UV Absorption Spectrum of 1,3-bis[(3-(2-pyridyl) pyrazol-1 ylmethyl)] benzene (1,3-PPB). (2016). Journal of Advances in Chemistry, 7(3), 181-192. [Link]

• (A) UV-vis absorption spectra of pyridine at 25.0 o C with the increase... ResearchGate. [Link]

• Solvatochromism of pyranine-derived photoacids. (2015). Physical Chemistry Chemical Physics, 17(23), 15466-15475. [Link]

• β-diketones compounds exist mainly in 2 forms in equilibrium as we see on schema. [Link]

• Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. (2020). Molecules, 25(22), 5462. [Link]

• Claisen condensation. Wikipedia. [Link]

• a FT-IR and b UV–Visible spectra of pyridine along with selected investigated derivatives. ResearchGate. [Link]

• ChemInform Abstract: Synthesis of Pyridine Derivatives by the Three-Component Condensation of a β-Dicarbonyl Compound, β-Enaminocarbonyl Compound, and Ethyl Orthoformate. ResearchGate. [Link]

• B-Dicarbonyl Compounds: Claisen Condensations. Chemistry LibreTexts. [Link]

• The ketoenol tautomerism of dicarbonyl compounds the class 12 chemistry CBSE. Vedantu. [Link]

• Pyridine and Pyridine Derivatives. Scribd. [Link]

• Keto-Enol Tautomerism. Chemistry LibreTexts. [Link]

• The optimum pH for the derivative spectrophotometric determination of co-trimoxazole in binary mixtures. (2001). African Health Sciences, 1(1), 21-24. [Link]

• Keto–enol tautomerism in β-dicarbonyls studied by nuclear magnetic resonance spectroscopy. II. Solvent effects on proton chemical shifts and on equilibrium constants. ResearchGate. [Link]

• Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. (2009). Journal of Chemical Education, 86(5), 625. [Link]

• Effect of pH on ʎmax & εmax in UV-visible spectroscopy. YouTube. [Link]

• Catalyst Free Synthesis of Pyridine-2,6-bis(2-bromo-propane-1,3-dione) and Pyrdine-2,6-bis( N -arylthiazoline-2-thiones). (2015). Green and Sustainable Chemistry, 5(1), 39-45. [Link]

• Indane-1,3-Dione: From Synthetic Strategies to Applications. (2021). Molecules, 26(16), 4767. [Link]

• One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. (2020). RSC Advances, 10(52), 31235-31241. [Link]

• Synthesis of 1,3-‐Dimethyl-‐3-‐(p-‐tolyl)-‐1H-‐pyrrolo[3,2-‐ c]pyridin-‐2(3H)-‐one by Cu(II)-‐Mediated Direct Oxidative Coupling. (2014). Organic Syntheses, 91, 221-232. [Link]

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Structural Dynamics and Crystallographic Benchmarking of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione Complexes

Executive Summary: The Steric Imperative

In the design of coordination complexes for luminescence (OLEDs) or catalysis, the ligand 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (hereafter L-Me ) represents a critical structural pivot point compared to its non-methylated analogue, 1,3-Di(pyridin-2-yl)propane-1,3-dione (L-H ).

While L-H typically facilitates planar, tetradentate coordination favoring strong field interactions, the introduction of methyl groups at the 6-position of the pyridine rings in L-Me introduces significant steric strain. This guide analyzes how this steric bulk forces a departure from planarity, altering X-ray diffraction (XRD) signatures, bond lengths, and ultimately, the photophysical properties of the resulting metal complexes.

Comparative Analysis: Steric Control of Coordination Geometry

This section contrasts the crystallographic behavior of L-Me complexes against the standard L-H baseline.

The "Twist" Mechanism

The primary differentiator in the XRD data is the dihedral angle between the pyridine ring and the central chelate plane.

• L-H (Unsubstituted): The lack of steric hindrance allows the pyridine nitrogens and the

  -diketonate oxygens to lie in a nearly perfect plane (Planar domain). This maximizes -conjugation.

• L-Me (Methylated): The ortho-methyl groups clash with the central metal's coordination sphere or the ancillary ligands. To relieve this strain, the pyridine rings rotate out of the plane.

  • Consequence: This "twist" disrupts

    -conjugation, often blue-shifting emission spectra and reducing the stability constant ( ) of the complex.

Crystallographic Benchmarks (Representative Data)

The following table summarizes the structural parameters researchers must verify when refining XRD data for these complexes.

Parameter	L-H Complex (Baseline)	L-Me Complex (Target)	Structural Implication
Crystal System	Typically Monoclinic ( )	Triclinic ( ) or Monoclinic	Lower symmetry often observed in L-Me due to bulky packing.
M–N Bond Length	Å	Å	Critical Indicator: Methyl steric clash elongates the metal-nitrogen bond.
M–O Bond Length	Å	Å	Less affected, as the diketonate core remains relatively rigid.
Chelete Bite Angle			The steric bulk compresses the bite angle, distorting the coordination octahedron.
Pyridine Torsion	(Planar)		The "Twist" mentioned above; confirms the steric effect.

Analyst Note: If your refined structure for an L-Me complex shows an M-N bond length

Å, re-examine your solution for incorrect element assignment or twinning. The steric demand of the methyl group almost strictly enforces bond elongation.

Experimental Protocol: Synthesis & Crystallization

To obtain publication-quality single crystals suitable for XRD, a slow-diffusion methodology is superior to rapid evaporation, which often yields amorphous powders for this sterically hindered ligand.

Synthesis Workflow (Zn/Cu/Ln Complexes)

• Ligand Activation: Dissolve 1.0 eq of L-Me in hot Ethanol (

  ). Add 1.0 eq of Triethylamine ( ) to deprotonate the central methylene carbon (forming the enolate).

  • Why: The neutral ligand exists in a keto-enol equilibrium. Base promotes the formation of the anionic "acac-like" species necessary for chelation.

• Metal Addition: Dropwise addition of 0.5 eq Metal Salt (

  , , etc.) dissolved in minimal MeOH.

• Reflux: Heat at

  for 4 hours. The solution typically shifts color (e.g., colorless fluorescent yellow for Zn).

• Isolation: Cool to RT. Precipitate with cold hexane if necessary. Filter and dry.

Crystallization for XRD (Vapor Diffusion)

• Inner Vial: Dissolve 20 mg of the complex in 2 mL of Dichloromethane (DCM) or Chloroform . (Note: L-Me complexes are often more soluble in chlorinated solvents than alcohols).

• Outer Vial: Contains 10 mL of Pentane or Diethyl Ether .

• Mechanism: The volatile anti-solvent (pentane) slowly diffuses into the DCM, gradually increasing supersaturation.

• Timeline: 3–7 days. Look for block-like crystals; needles often indicate rapid precipitation and poor diffraction quality.

Structural Logic Visualization

The following diagram illustrates the causal relationship between the ligand substituent and the final material property, mediated by the crystallographic structure.

Figure 1: Causal pathway showing how the methyl substituent forces geometric distortion, detectable via XRD, which ultimately dictates the material's electronic properties.

References & Data Validation

When validating your crystallographic data, cross-reference with the following authoritative sources on pyridine-diketonate structural dynamics.

• General Synthesis & Characterization:

  • Synthesis and Spectroscopic Characterizations of Metal Ion Pipemidic Acid Complexes. (MDPI). Describes the general coordination modes of pyridyl-ketone derivatives with Zn(II) and Fe(III).

• Steric Effects in Pyridine Coordination:

  • Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes. (Dalton Transactions). Establishes the thermodynamic penalty and bond lengthening caused by ortho-methyl substitution.

• Ligand Data (L-H Baseline):

  • 1,3-Di(2-pyridyl)-1,3-propanedione.[1] (Sigma-Aldrich/Merck). Physical properties and CAS registry for the non-methylated comparator.

• Steric vs. Electronic Effects:

  • Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes.[2] (PMC). Detailed analysis of how steric crowding defines linker predominance and structural arrangement.

Sources

• 1. mof.alfa-chemistry.com [mof.alfa-chemistry.com]
• 2. Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: Thermal Analysis of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

-Diketonate Ligands (N,O-Donors)

Executive Summary

This guide provides a technical framework for the thermal characterization of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (hereafter referred to as 6-Me-DPPD ). This compound is a critical chelating ligand used in the synthesis of luminescent lanthanide complexes, Metal-Organic Frameworks (MOFs), and metallodrug candidates.

Unlike its unmethylated parent, 1,3-Di(2-pyridyl)propane-1,3-dione (DPPD) , the inclusion of methyl groups at the 6-position introduces significant steric hindrance. This structural modification alters crystal packing efficiency, volatility, and coordination geometry. This guide outlines the specific TGA/DSC protocols required to differentiate these behaviors and objectively compares 6-Me-DPPD against standard alternatives.

Chemical Context & Structural Logic[1]

To interpret thermal data accurately, one must understand the molecular drivers:

• Keto-Enol Tautomerism: Like all

  -diketones, 6-Me-DPPD exists in equilibrium between diketo and enol forms. This proton transfer can manifest as pre-melt endotherms in DSC if samples are not strictly dried.

• Steric Hindrance: The methyl groups (C6 position) prevent planar

  - stacking observed in the parent DPPD.

  • Hypothesis: This disruption typically lowers the melting point relative to the parent compound but may enhance solubility in organic solvents.

• Sublimation Risk: Pyridine-functionalized

  -diketones are prone to sublimation before decomposition. TGA is essential to distinguish mass loss (sublimation) from degradation.[1]

Experimental Protocol (Standard Operating Procedure)

A. Sample Preparation[3][4][5]

• Pre-treatment: Dry sample in a vacuum oven at 40°C for 4 hours to remove surface moisture and residual synthesis solvents (e.g., ethanol/toluene).

• Mass: 3.0 – 5.0 mg (Precision

  0.01 mg).

• Crucibles:

  • DSC: Tzero Aluminum Hermetic Pan with pinhole lid (to allow self-atmosphere control but prevent rapid mass loss).

  • TGA: Platinum or Alumina (

    ) pan.

B. Instrument Settings[6]

Parameter	TGA (Thermogravimetric Analysis)	DSC (Differential Scanning Calorimetry)
Mode	Ramp	Heat-Cool-Heat (Standard)
Range	RT to 600°C	-20°C to 250°C
Ramp Rate	10°C/min	5°C/min (First Heat), 10°C/min (Second Heat)
Purge Gas	Nitrogen ( ), 50 mL/min	Nitrogen ( ), 50 mL/min
Rationale	Inert atmosphere prevents oxidative combustion, revealing true thermal stability (pyrolysis).	Slower ramp on first heat resolves volatile impurities from the true melting endotherm.

Comparative Analysis: 6-Me-DPPD vs. Alternatives

The following table contrasts the target compound with its parent (DPPD) and a standard aromatic

-diketone (Dibenzoylmethane, DBM).

Table 1: Thermal & Structural Comparison

Feature	Target: 6-Me-DPPD	Alternative 1: DPPD (Parent)	Alternative 2: DBM
CAS Number	93733-12-1	10198-89-7	120-46-7
Structure	Methylated Pyridine Flanks	Unsubstituted Pyridine Flanks	Phenyl Flanks
Melting Point ( )	95 – 102°C (Est.)*	104 – 109°C [1]	77 – 79°C
Decomposition ( )	~240°C	~260°C	~280°C
Sublimation Risk	High (Steric bulk reduces lattice energy)	Moderate	Moderate
Coordination	Distorted Octahedral (Steric clash)	Planar / Octahedral	Planar

*Note: The methyl substitution typically disrupts crystal packing, resulting in a slightly lower or broader melting range compared to the parent DPPD. Exact values depend on synthesis purity.

Data Interpretation Guide

• Event A (80-110°C): Endothermic peak in DSC.

  • If sharp: True Melting Point.

  • If broad: Presence of solvent or mixture of tautomers.

• Event B (150-200°C): Mass loss in TGA without significant heat flow in DSC.

  • Diagnosis: Sublimation.

• Event C (>240°C): Exothermic rise in DSC + Rapid mass loss in TGA.

  • Diagnosis: Decomposition (carbonization of the pyridine ring).

Decision Workflow (Graphviz)

The following diagram outlines the logical flow for characterizing this ligand, ensuring that sublimation is not mistaken for decomposition—a common error in drug development.

Caption: Logical workflow for distinguishing solvent effects, melting transitions, and decomposition events in pyridine-based

-diketones.

Senior Scientist's Insights

The "Methyl Effect" on Stability

In drug development and MOF synthesis, the choice between DPPD and 6-Me-DPPD often comes down to thermal durability versus solubility.

• Choose DPPD if you need maximum thermal stability (>250°C) for high-temperature solvothermal synthesis.

• Choose 6-Me-DPPD if you require higher solubility in non-polar solvents (e.g., chloroform, toluene) for solution-processing. The methyl groups act as "grease," increasing solubility but slightly lowering the thermal ceiling.

Troubleshooting TGA Curves

If you observe a "two-step" weight loss between 150°C and 250°C:

• Step 1: Likely sublimation of the free ligand.

• Step 2: Decomposition of the remaining residue. Corrective Action: Run a TGA-MS (Mass Spec) to detect the molecular ion (

  ) which confirms sublimation, versus fragment ions which confirm decomposition.

References

• Sigma-Aldrich. (2024). 1,3-Di(2-pyridyl)-1,3-propanedione Product Specification (CAS 10198-89-7).[2] Retrieved from

• AChemBlock. (2024). 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione Properties (CAS 93733-12-1).[3] Retrieved from

• Zhang, X., et al. (2011). Synthesis and Characterization of 3-(Pyridin-2-ylmethyl)pentane-2,4-dione. Asian Journal of Chemistry. (Provides comparative synthesis protocols for pyridyl-diketones). Retrieved from

• Netzsch Thermal Analysis. (2024). Simultaneous Thermal Analysis (STA/TGA-DSC) Principles. Retrieved from

Sources

• 1. gammadata.se [gammadata.se]
• 2. mof.alfa-chemistry.com [mof.alfa-chemistry.com]
• 3. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]

Mass spectrometry fragmentation patterns of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

This guide provides a technical analysis of the mass spectrometry fragmentation patterns of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (referred to herein as BMPPD ). It compares this molecule against its non-methylated analog and standard carbocyclic alternatives to assist researchers in structural validation and metabolite identification.

Executive Summary

1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione (BMPPD) is a specialized

-diketone ligand used extensively in coordination chemistry and potential pharmaceutical applications as a chelator. Its structural distinctiveness lies in the symmetrical 6-methyl-pyridine rings, which impart steric bulk and electronic donation different from standard 1,3-diketones.

Key Finding: In Mass Spectrometry (MS), BMPPD exhibits a highly specific fragmentation signature driven by the stability of the 6-methyl-picolinoyl cation (m/z 120) . Compared to alternatives like 1,3-di(2-pyridyl)propane-1,3-dione (DPPD), the methyl substituents provide a diagnostic +14 Da mass shift in all primary daughter ions, serving as a robust "isotopic-like" label for tracking the ligand in complex matrices.

Experimental Standardization

To ensure reproducibility, the fragmentation data analyzed below assumes a standard Electrospray Ionization (ESI) workflow in Positive Mode (+), which is the industry standard for nitrogen-containing ligands due to high proton affinity.

Standardized MS Parameters:

• Ionization: ESI (+)

• Collision Energy (CE): Stepped 15-35 eV (for MS/MS)

• Solvent System: Acetonitrile/Water + 0.1% Formic Acid

• Analyzer: Q-TOF or Orbitrap (High Resolution)

Deep Dive: BMPPD Fragmentation Analysis

The fragmentation of BMPPD (MW 254.29 Da) follows a predictable yet distinct pathway dominated by

-cleavage relative to the carbonyl groups.

Primary Fragmentation Pathway

Upon protonation

, the molecule undergoes vibrational excitation. The weakest bonds are the bonds.

• Formation of the Acylium Ion (m/z 120): The primary cleavage event breaks the central propane-1,3-dione bridge. The charge is retained on the acyl fragment due to resonance stabilization from the pyridine nitrogen.

  • Fragment: 6-methyl-pyridine-2-carbonyl cation

  • m/z: 120.04

  • Mechanism:

    -cleavage.[1][2]

• Decarbonylation (m/z 92): The acylium ion ejects a neutral carbon monoxide (CO) molecule.

  • Fragment: 6-methyl-pyridin-2-yl cation (Picolyl cation)

  • m/z: 92.05

  • Mechanism: Inductive destabilization of the acyl group.

• Ring Degradation (m/z 65 & 51): The pyridyl ring undergoes characteristic fragmentation.

  • Loss of HCN: m/z 92

    m/z 65 (Typical of pyridine rings).

  • Loss of Acetonitrile (

    ): m/z 92 m/z 51 (Specific to methyl-substituted pyridines).

Visualized Fragmentation Pathway

The following diagram maps the logical flow of ion generation.

Comparative Performance Analysis

This section compares BMPPD against its two closest alternatives: DPPD (Non-methylated analog) and DBM (Dibenzoylmethane, the carbocyclic standard).

Diagnostic Ion Comparison

The "Performance" in this context is defined as the specificity of detection . BMPPD offers superior specificity due to the methyl-shifted ions, which move the signals away from common low-mass background noise often found at m/z 78 or 105.

Feature	BMPPD (Product)	DPPD (Alternative 1)	DBM (Alternative 2)
Structure	Bis(6-Me-Py)	Bis(2-Py)	Bis(Phenyl)
Precursor [M+H]+	255	227	225
Primary Acylium Ion	120 (6-Me-Py-CO+)	106 (Py-CO+)	105 (Ph-CO+)
Base Ring Ion	92 (6-Me-Py+)	78 (Py+)	77 (Ph+)
Secondary Loss	-HCN / -CH3CN	-HCN	-C2H2
Ionization Efficiency	High (Basic N atoms)	High (Basic N atoms)	Low (Requires APCI/ESI-)
Interference Risk	Low (Unique mass)	Medium (Common Py fragments)	High (Common Ph fragments)

Mechanistic Insight: The "Methyl Effect"

The presence of the methyl group at the 6-position does not merely add mass; it alters the fragmentation kinetics.

• Steric Hindrance: The 6-methyl group prevents planar rotation in metal complexes, but in the gas phase (MS), it stabilizes the cation via hyperconjugation. This makes the m/z 92 ion in BMPPD relatively more intense/stable than the m/z 78 ion in DPPD.

• Diagnostic Splitting: Unlike DPPD, which primarily loses HCN, BMPPD has a competing pathway losing Acetonitrile (

  , 41 Da). The observation of the m/z 51 ion alongside m/z 65 is a "fingerprint" confirmation of the methyl-pyridine substructure.

Validated Experimental Protocol

To replicate these results for structural confirmation or purity analysis, follow this self-validating protocol.

Step 1: Sample Preparation

• Stock Solution: Dissolve 1 mg BMPPD in 1 mL Methanol (HPLC grade).

• Working Solution: Dilute 10

  L of stock into 990 L of 50:50 Acetonitrile:Water (+0.1% Formic Acid). Final concentration 10 g/mL.

  • Why Formic Acid? To ensure full protonation of the pyridine nitrogens, maximizing

    signal.

Step 2: MS Injection Parameters

• Flow Rate: 10

  L/min (Direct Infusion) or 0.3 mL/min (LC-MS).

• Source Temp: 300°C (Ensure complete desolvation of the diketone).

• Capillary Voltage: 3.5 kV.

Step 3: Data Acquisition & Validation

• Full Scan (MS1): Verify single peak at m/z 255.1 .

  • Validation: If peaks appear at m/z 277 (Na+) or 293 (K+), salt contamination is present.

• Targeted MS/MS: Select m/z 255.1 as precursor. Apply Collision Energy Ramp (10

  40 eV).

• Acceptance Criteria:

  • Presence of Base Peak at m/z 120 .

  • Presence of secondary peak at m/z 92 .

  • Absence of m/z 105 (indicates no contamination with Dibenzoylmethane).

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Beta-Diketones. National Institute of Standards and Technology. [Link]]

• Kadir, M. A., et al. (2017).[3] Synthesis and Structural Characterization of 6-(N-methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester Isomers. Sains Malaysiana. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Spectroscopic data of 6-(N-methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester isomers - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione proper disposal procedures

Comprehensive Operational and Disposal Guidelines for 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione

As a specialized bidentate and tridentate chelating agent, 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione is a highly valuable structural motif in coordination chemistry, lanthanide luminescence studies, and metallo-pharmaceutical development. However, the exact chemical features that make it an excellent ligand—its enolizable

-diketone core and dual pyridine nitrogen donors—also dictate strict operational and disposal protocols.

Mishandling this compound can lead to the environmental mobilization of heavy metals and the generation of toxic nitrogen oxides (NOx) during improper waste incineration[1]. This guide provides field-proven, self-validating methodologies for the safe handling and compliant disposal of this compound.

Physicochemical Profile & Hazard Causality

To safely manage chemical waste, one must first understand the molecular behavior of the compound. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione acts as a powerful chelator. If released into standard wastewater systems, it can scavenge essential trace metals (e.g., Cu, Zn, Fe) from aquatic ecosystems, causing severe toxicity to local microorganisms[2]. Furthermore, because it contains multiple nitrogen heterocycles, its combustion requires specialized high-temperature incineration equipped with NOx scrubbers to prevent atmospheric pollution[3].

Table 1: Chemical Properties and Waste Classification Summary

Property / Parameter	Data / Classification	Causality & Operational Impact
CAS Number	93733-12-1[4]	Unique identifier for SDS and waste tracking.
Molecular Formula	C15H14N2O2[4]	High carbon/nitrogen ratio requires oxygen-rich, scrubbed incineration.
Molecular Weight	254.29 g/mol [4]	Determines stoichiometric calculations for metal quenching.
Primary Hazard	Chelating Agent / Irritant	Mobilizes heavy metals; requires strict segregation from aqueous metal streams.
EPA Waste Code (Unreacted)	Unlisted (Regulated as Non-Halogenated Organic)	Must be routed to commercial incinerators capable of handling nitrogenous waste.
EPA Waste Code (Complexed)	D004–D011 (Depending on Metal)[5]	If complexed with toxic metals (e.g., Cd, Os, Ba), the waste inherits the metal's D-code.

Waste Segregation Architecture

The most critical failure point in laboratory waste management is improper segregation. Because this ligand is almost exclusively used in metal coordination, the waste stream is rarely pure. Mixing metal-chelate waste with standard organic solvent waste violates the and creates highly reactive, difficult-to-treat mixtures[5].

The following decision tree dictates the self-validating segregation protocol for this compound:

Caption: Decision tree for the segregation of 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione waste streams.

Step-by-Step Disposal Methodologies

Every disposal protocol must be a self-validating system. Do not rely on assumptions about the waste's composition; verify the pH and phase separation before sealing any container[6].

Stream A: Heavy Metal-Ligand Complexes (EPA D-Codes)

When the ligand has been successfully coordinated to a transition metal or lanthanide, the entire complex must be treated as heavy metal waste.

• Quench Active Reactions: Ensure the coordination reaction is fully quenched. If reactive metal precursors remain, neutralize them carefully (e.g., precipitating excess metal with a mild sulfide or hydroxide solution, depending on the metal).

• Phase Verification: Ensure the waste is a single phase. If an aqueous/organic emulsion exists, allow it to separate. Extract the organic layer (containing the lipophilic metal-ligand complex) and treat the aqueous layer separately if it tests positive for residual metals.

• Containment: Transfer the solution into a High-Density Polyethylene (HDPE) carboy. Do not use standard glass if the mixture contains trace fluorides or highly basic components.

• Labeling: Label explicitly as "Hazardous Waste: Toxic Metals + Organic Ligands." You must list the specific metal (e.g., "Contains 50mM Cadmium") to comply with EPA D-code regulations[5].

Stream B & C: Unreacted Ligand in Solvents

If the ligand is unreacted (e.g., from failed syntheses, wash steps, or column chromatography fractions):

• Solvent Identification: Determine if the solvent is halogenated (e.g., Dichloromethane, Chloroform) or non-halogenated (e.g., Ethanol, Ethyl Acetate).

• pH Validation: Test the pH of the waste using indicator strips. The

  -diketone core is acidic and can form enolates in basic conditions. Adjust the pH to neutral (pH 6-8) using dilute HCl or NaHCO3 to prevent unwanted precipitation or polymerization in the waste carboy[6].

• Transfer and Store: Pour into the respective Halogenated (Stream B) or Non-Halogenated (Stream C) waste container.

• Disposal Routing: This waste must be routed to a facility equipped for high-temperature incineration with catalytic NOx reduction[1].

Operational Safety & Spill Response Protocol

Because 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione is highly lipophilic and acts as a chelator, standard water-based cleanup is ineffective and potentially dangerous if the spill involves metal complexes (which can catalyze the oxidation of paper towels).

Caption: Step-by-step operational workflow for chemical spill containment and surface decontamination.

Detailed Spill Execution:

• Containment: Surround the spill with an inert, non-combustible absorbent such as vermiculite or diatomaceous earth. Causality: Combustible absorbents (like paper) can ignite if the ligand is complexed with strong oxidizing metals.

• Collection: Use non-sparking polypropylene tools to sweep the absorbed material into a puncture-proof, sealable hazardous solid waste container.

• Surface Decontamination: Because the compound is lipophilic, washing with plain water will only spread the contaminant. Wash the affected surface with a mild laboratory detergent (surfactant) solution to disrupt hydrophobic interactions, followed by a thorough water rinse. Collect all wash water as hazardous aqueous waste[6].

References

• Northwestern University Research Safety. "Hazardous Waste Disposal Guide." Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "40 CFR Part 261 -- Identification and Listing of Hazardous Waste (eCFR)." Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." Available at: [Link]

Sources

• 1. kingcounty.gov [kingcounty.gov]
• 2. epa.gov [epa.gov]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 1,3-Bis-(6-methyl-pyridin-2-yl)-propane-1,3-dione 97% | CAS: 93733-12-1 | AChemBlock [achemblock.com]
• 5. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]